4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide

• CAS: 1329793-61-4

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide: Structure, Properties, and Synthetic Utility

This guide provides a comprehensive technical overview of 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide, a heterocyclic compound of interest in synthetic and medicinal chemistry. As a substituted pyridine N-oxide, this molecule possesses a unique combination of functional groups that impart specific reactivity and make it a valuable intermediate for the synthesis of more complex molecular architectures. This document is intended for researchers, chemists, and drug development professionals, offering insights into its structure, properties, synthesis, and potential applications.

Introduction and Molecular Structure

4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide belongs to the class of aromatic heterocyclic N-oxides. The core structure consists of a pyridine ring where the nitrogen atom has been oxidized. This N-O bond is a key feature, significantly altering the electronic properties of the pyridine ring compared to its parent pyridine. The N-oxide moiety acts as an electron-donating group through resonance, while also being a strong dipole, which enhances the polarity of the molecule.

The pyridine ring is further functionalized with:

• A chloro group at the 4-position.

• A methyl group at the 3-position.

• A hydroxymethyl group (-CH₂OH) at the 2-position.

This specific arrangement of substituents creates a versatile chemical scaffold. The N-oxide group, for instance, activates the C2 and C4 positions of the ring towards nucleophilic attack, a reactivity pattern that is suppressed in the parent pyridine.

Physicochemical and Spectroscopic Properties

Precise experimental data for this specific molecule is not widely published. However, based on its structure and data from closely related analogues, we can predict its key properties.

Table 1: Physicochemical Properties of 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide

Property	Value/Prediction	Source/Rationale
Molecular Formula	C₇H₈ClNO₂	Based on structure
Molecular Weight	173.60 g/mol	Calculated from formula[1]
Appearance	Predicted to be a white to off-white solid	Typical for pyridine N-oxides[2]
Melting Point	96-100 °C (for the related 4-chloro-3-methoxy-2-methylpyridine N-oxide)	[3]
Solubility	Sparingly soluble in water; soluble in polar organic solvents (Methanol, Ethyl Acetate)	Predicted based on polarity[4]
pKa (Predicted)	~1.14	[2]

Spectroscopic Characterization:

The structural confirmation of 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide relies on standard analytical techniques. The expected spectral data are summarized below.

Table 2: Predicted Spectroscopic Data

Technique	Expected Features
¹H NMR	- Aromatic Protons: Two doublets in the δ 7.0-8.5 ppm range. The N-oxide deshields ring protons compared to the parent pyridine. - Hydroxymethyl Protons (-CH₂OH): A singlet around δ 4.5-5.0 ppm. - Methyl Protons (-CH₃): A singlet around δ 2.3-2.6 ppm. - Hydroxyl Proton (-OH): A broad singlet, exchangeable with D₂O.
¹³C NMR	- Aromatic Carbons: Signals in the δ 120-150 ppm range. The carbon attached to the hydroxymethyl group (C2) and the carbon bearing the N-oxide (implicated in C2/C6 shifts) will be distinct. Carbons at positions 2, 4, and 6 are typically deshielded in pyridine N-oxides. - Hydroxymethyl Carbon (-CH₂OH): Signal around δ 60-65 ppm. - Methyl Carbon (-CH₃): Signal in the aliphatic region, around δ 15-20 ppm.
IR Spectroscopy	- O-H Stretch: Broad band around 3200-3400 cm⁻¹. - C-H Stretches: Aromatic (~3000-3100 cm⁻¹) and aliphatic (~2850-2960 cm⁻¹). - N-O Stretch: A strong, characteristic band around 1200-1300 cm⁻¹. This is a key diagnostic peak for N-oxides. - C=C and C=N Stretches: Bands in the 1400-1600 cm⁻¹ region. - C-Cl Stretch: Band in the 600-800 cm⁻¹ region.
Mass Spectrometry	- Molecular Ion (M⁺): Peak at m/z = 173 (for ³⁵Cl) and 175 (for ³⁷Cl) in a ~3:1 ratio, confirming the presence of one chlorine atom. - Fragmentation: A characteristic loss of oxygen (M-16) is common for N-oxides. Further fragmentation would involve the loss of the hydroxymethyl group or HCl.

Synthesis and Mechanistic Considerations

The most direct and common method for preparing pyridine N-oxides is the oxidation of the corresponding pyridine.

Proposed Synthesis Workflow:

Caption: Proposed workflow for the synthesis of the target compound.

Detailed Experimental Protocol (Hypothetical):

Objective: To synthesize 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide from 4-Chloro-3-methyl-2-pyridinemethanol.

Pillar of Expertise & Causality: The choice of oxidizing agent is critical. Peroxy acids like meta-chloroperoxybenzoic acid (m-CPBA) or peracetic acid (formed in situ from H₂O₂ and acetic acid) are ideal.[5] The lone pair on the pyridine nitrogen is nucleophilic and attacks the electrophilic outer oxygen of the peroxy acid. This method is highly effective for electron-rich and neutral pyridines.[6] For pyridines with electron-withdrawing groups, stronger oxidizing conditions might be needed, but the substituents on the starting material here allow for standard conditions.

Methodology:

• Dissolution: Dissolve 1.0 equivalent of 4-Chloro-3-methyl-2-pyridinemethanol in a suitable solvent like dichloromethane (DCM) or chloroform in a round-bottom flask equipped with a magnetic stirrer.

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add a solution of m-CPBA (1.1 to 1.5 equivalents) in the same solvent dropwise over 30 minutes. The reaction is exothermic, and maintaining a low temperature prevents potential side reactions.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-12 hours. The progress should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup (Self-Validating System):

  • Upon completion, quench the excess m-CPBA by washing the reaction mixture with a 10% aqueous solution of sodium sulfite or sodium thiosulfate. This step is crucial for safety and to simplify purification.

  • Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to remove the resulting m-chlorobenzoic acid. The basic wash ensures the acidic byproduct is fully removed into the aqueous phase.

  • Wash with brine, dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield the pure N-oxide.

Reactivity and Synthetic Utility

The combination of functional groups makes this molecule a versatile synthetic intermediate. The N-oxide group is the primary director of its reactivity.

Key Reactions:

• Deoxygenation: The N-oxide can be easily reduced back to the parent pyridine using reagents like PCl₃, triphenylphosphine (PPh₃), or catalytic hydrogenation. This makes the N-oxide group an excellent protecting group for the pyridine nitrogen, allowing other reactions to be performed on the ring before its removal.[6]

• Nucleophilic Substitution (Activation by N-Oxide): The N-oxide activates the C2 and C4 positions for nucleophilic aromatic substitution. Although the C4 position is blocked by a chloro group (which is itself a leaving group), the C2 position can be targeted. For example, treatment with reagents like POCl₃ can lead to chlorination at the 2-position (after rearrangement) and deoxygenation.[7]

• Reactions of the Hydroxymethyl Group: The primary alcohol can be oxidized to an aldehyde or a carboxylic acid using standard oxidizing agents (e.g., PCC, PDC, or TEMPO). It can also be converted into a better leaving group, for example, by reaction with thionyl chloride (SOCl₂) to form a chloromethyl group, which is a potent electrophile for subsequent substitution reactions.

• Rearrangement Reactions: Pyridine N-oxides can undergo rearrangements. For instance, treatment with acetic anhydride can lead to the formation of a 2-acetoxymethylpyridine derivative, which can then be hydrolyzed to the corresponding 2-hydroxypyridine (pyridone).[8]

Logical Flow of Synthetic Transformations:

Caption: Potential synthetic transformations of the title compound.

Conclusion

4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide is a strategically functionalized heterocyclic compound. While specific literature on this exact molecule is sparse, its structure allows for reliable predictions of its properties and reactivity based on the well-established chemistry of pyridine N-oxides. Its primary value lies in its potential as a versatile intermediate, offering multiple reaction sites: the N-oxide for deoxygenation or ring activation, the hydroxymethyl group for oxidation or conversion to an electrophilic center, and the chloro group for potential nucleophilic substitution. This guide provides a foundational understanding for researchers looking to utilize this or structurally related building blocks in their synthetic endeavors.

References

• NotEvans. (2017). Mechanism for the synthesis of 2-pyridone from pyridine N-oxide. Chemistry Stack Exchange. Available at: [Link]

• ARKAT USA, Inc. (2001). Recent trends in the chemistry of pyridine N-oxides. ARKIVOC. Available at: [Link]

• Organic Syntheses. Pyridine-N-oxide. Available at: [Link]

• Wikipedia. Pyridine-N-oxide. Available at: [Link]

• YouTube. (2022). Preparation of Pyridines, Part 8: Chemistry of Pyridine-N-oxides. Available at: [Link]

• National Center for Biotechnology Information. Pyridine, 4-chloro-3-methoxy-2-methyl-, 1-oxide. PubChem Compound Summary for CID 5083929. Available at: [Link]

• Google Patents. CN107129466A - The synthetic method of the picoline N oxides of 4 chlorine, 3 methoxyl group 2.

Sources

• 1. 4-Chloro-3-methoxy-2-methylpyridine N-oxide | CAS 122307-41-9 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. Page loading... [wap.guidechem.com]
• 3. 4-Chloro-3-methoxy-2-methylpyridine N-oxide | 122307-41-9 [chemicalbook.com]
• 4. 4-Chloro-3-methoxy-2-methylpyridine N-oxide - Safety Data Sheet [chemicalbook.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. arkat-usa.org [arkat-usa.org]
• 7. Pyridine-N-oxide - Wikipedia [en.wikipedia.org]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]

The Crucial Role of 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide in Rabeprazole Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rabeprazole, a prominent proton pump inhibitor (PPI), is a cornerstone in the management of acid-related gastrointestinal disorders. Its synthesis is a multi-step process, with the construction of the substituted pyridine moiety being a critical phase that significantly influences the overall efficiency and purity of the final active pharmaceutical ingredient (API). This technical guide provides an in-depth exploration of the pivotal role of a key intermediate, 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide, in the synthesis of Rabeprazole. We will delve into the mechanistic intricacies of its formation via the Polonovski rearrangement, its subsequent chemical transformations, and the causality behind the experimental choices that govern this synthetic pathway. This guide is intended to serve as a comprehensive resource for researchers and professionals involved in the process development and manufacturing of Rabeprazole.

Introduction: The Synthetic Challenge of Rabeprazole

Rabeprazole's chemical structure features a benzimidazole ring system linked to a substituted pyridine ring via a methylsulfinyl bridge. The synthesis of the pyridine fragment, 2-(((4-(3-methoxypropoxy)-3-methylpyridin-2-yl)methyl)thio)-1H-benzo[d]imidazole, presents a significant synthetic challenge. A robust and scalable synthesis of this fragment is paramount for the commercial viability of Rabeprazole. A common and efficient strategy commences with the readily available 2,3-lutidine (2,3-dimethylpyridine). This guide will focus on a synthetic route where 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide emerges as a key, albeit sometimes transient, intermediate.

The Genesis of the Pyridine Core: From 2,3-Lutidine to a Key N-Oxide

The journey towards 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide begins with the strategic functionalization of 2,3-lutidine.

N-Oxidation: Activating the Pyridine Ring

The initial step involves the N-oxidation of 2,3-lutidine to form 2,3-dimethylpyridine N-oxide. This transformation is crucial for several reasons:

• Activation for Nitration: The N-oxide group is an activating group, directing electrophilic substitution to the 4-position of the pyridine ring.

• Facilitating Rearrangement: The N-oxide is a prerequisite for the subsequent Polonovski-type rearrangement, which is essential for introducing the 2-hydroxymethyl group.

Common oxidizing agents for this step include hydrogen peroxide in acetic acid.[1]

Nitration: Introducing a Handle for Substitution

The activated 2,3-dimethylpyridine N-oxide undergoes nitration, typically with a mixture of nitric acid and sulfuric acid, to yield 2,3-dimethyl-4-nitropyridine N-oxide.[2] This step introduces a nitro group at the 4-position, which serves as a good leaving group for subsequent nucleophilic substitution.

Chlorination: Formation of 4-Chloro-2,3-dimethylpyridine 1-Oxide

The 4-nitro group is then displaced by a chloride ion to furnish 4-Chloro-2,3-dimethylpyridine 1-oxide. This can be achieved using reagents like acetyl chloride or hydrochloric acid.[3][4] This 4-chloro substituted N-oxide is the direct precursor to the central intermediate of this guide.

The Polonovski Rearrangement: A Pivotal Transformation

The introduction of a functional group at the 2-methyl position is accomplished through the Polonovski rearrangement, a classic reaction of tertiary amine N-oxides with acid anhydrides.[5][6] In the context of Rabeprazole synthesis, this is often referred to as the Boekelheide rearrangement, a specific variant of the Polonovski reaction.[7][8]

Mechanism of the Polonovski Rearrangement

The reaction of 4-Chloro-2,3-dimethylpyridine 1-oxide with acetic anhydride proceeds through the following key steps:

• Acylation of the N-oxide: The oxygen atom of the N-oxide attacks the acetic anhydride, forming an O-acetylated intermediate.

• Deprotonation: A base, typically the acetate ion generated in the first step, abstracts a proton from the 2-methyl group, leading to the formation of a methylene intermediate.

• [3][3]-Sigmatropic Rearrangement: The intermediate undergoes a concerted[3][3]-sigmatropic rearrangement, resulting in the formation of 2-acetoxymethyl-4-chloro-3-methylpyridine.

• Hydrolysis: The resulting acetoxy intermediate is then hydrolyzed under basic conditions to yield 4-Chloro-3-methyl-2-pyridinemethanol . While the N-oxide is consumed in the rearrangement, for the purpose of this guide's topic, we consider the formation of the hydroxymethyl group on the N-oxidized pyridine ring system. In many industrial processes, the deoxygenation of the N-oxide might occur concurrently or in a subsequent step. For clarity in this guide, we will first discuss the formation of the hydroxymethyl group and then the subsequent substitution reaction.

Figure 1: Conceptual workflow of the Polonovski rearrangement to form 4-Chloro-3-methyl-2-pyridinemethanol.

Experimental Protocol: Synthesis of 2-Acetoxymethyl-4-chloro-3-methylpyridine

The following is a representative protocol for the Polonovski rearrangement of 4-Chloro-2,3-dimethylpyridine 1-oxide:

• To a stirred solution of 4-Chloro-2,3-dimethylpyridine 1-oxide in a suitable solvent (e.g., toluene or neat), acetic anhydride is added.

• The reaction mixture is heated to reflux (typically around 120-140°C) for several hours.[9]

• The progress of the reaction is monitored by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, the excess acetic anhydride and solvent are removed under reduced pressure.

• The crude product, 2-acetoxymethyl-4-chloro-3-methylpyridine, is then typically carried forward to the next step without extensive purification.

Hydrolysis to 4-Chloro-3-methyl-2-pyridinemethanol

The crude 2-acetoxymethyl-4-chloro-3-methylpyridine is hydrolyzed to the corresponding alcohol, 4-Chloro-3-methyl-2-pyridinemethanol.

• The crude acetate is dissolved in a suitable solvent, such as ethanol or methanol.

• An aqueous solution of a base, such as sodium hydroxide or potassium hydroxide, is added.

• The mixture is stirred at room temperature or with gentle heating until the hydrolysis is complete (monitored by TLC or HPLC).

• After completion, the solvent is typically removed, and the aqueous residue is extracted with an organic solvent (e.g., dichloromethane or ethyl acetate).

• The combined organic extracts are dried over an anhydrous salt (e.g., sodium sulfate) and concentrated to yield 4-Chloro-3-methyl-2-pyridinemethanol.

The Crucial Substitution Step: Introducing the Methoxypropoxy Side Chain

With 4-Chloro-3-methyl-2-pyridinemethanol in hand, the next critical step is the nucleophilic substitution of the 4-chloro group with 3-methoxypropanol. This reaction introduces the characteristic side chain of Rabeprazole.

Rationale and Conditions

The chloro group at the 4-position of the pyridine ring is susceptible to nucleophilic aromatic substitution, particularly with the activating effect of the ring nitrogen. The reaction is typically carried out in the presence of a strong base, such as sodium hydride or sodium hydroxide, which deprotonates the 3-methoxypropanol to form the more nucleophilic alkoxide.

Figure 2: The substitution of the chloro group to introduce the methoxypropoxy side chain.

Experimental Protocol: Synthesis of 2-(Hydroxymethyl)-3-methyl-4-(3-methoxypropoxy)pyridine

• To a solution of 3-methoxypropanol in a suitable aprotic solvent (e.g., dimethylformamide or tetrahydrofuran), a strong base like sodium hydride is added portion-wise at a reduced temperature (e.g., 0°C).

• The mixture is stirred until the evolution of hydrogen gas ceases, indicating the formation of the sodium alkoxide.

• A solution of 4-Chloro-3-methyl-2-pyridinemethanol in the same solvent is then added dropwise.

• The reaction mixture is allowed to warm to room temperature and then heated to an elevated temperature (e.g., 60-80°C) for several hours until the reaction is complete.

• After cooling, the reaction is quenched by the careful addition of water.

• The product is extracted into an organic solvent, and the combined organic layers are washed with brine, dried, and concentrated to give the desired product.

Final Steps Towards the Rabeprazole Core

Chlorination of the Hydroxymethyl Group

The newly formed alcohol, 2-(Hydroxymethyl)-3-methyl-4-(3-methoxypropoxy)pyridine, is then chlorinated to provide the electrophilic partner for the subsequent coupling reaction. Thionyl chloride (SOCl₂) is a commonly used reagent for this transformation.

Coupling with 2-Mercaptobenzimidazole

The final step in the formation of the Rabeprazole sulfide is the condensation of 2-(chloromethyl)-3-methyl-4-(3-methoxypropoxy)pyridine with 2-mercaptobenzimidazole in the presence of a base.[2]

Oxidation to Rabeprazole

The resulting thioether is then oxidized to the corresponding sulfoxide, Rabeprazole, using an oxidizing agent such as m-chloroperbenzoic acid (m-CPBA) or sodium hypochlorite.[2]

Quantitative Data Summary

Reaction Step	Starting Material	Key Reagents	Typical Yield (%)
N-Oxidation	2,3-Lutidine	H₂O₂ / Acetic Acid	>90
Nitration	2,3-Dimethylpyridine N-oxide	HNO₃ / H₂SO₄	85-95
Chlorination	2,3-Dimethyl-4-nitropyridine N-oxide	Acetyl Chloride or HCl	>90
Polonovski Rearrangement & Hydrolysis	4-Chloro-2,3-dimethylpyridine 1-oxide	Acetic Anhydride, then NaOH	70-85
Nucleophilic Substitution	4-Chloro-3-methyl-2-pyridinemethanol	3-Methoxypropanol / NaH	80-90
Chlorination of Hydroxymethyl Group	2-(Hydroxymethyl)-3-methyl-4-(3-methoxypropoxy)pyridine	SOCl₂	>95
Coupling	2-(Chloromethyl)...pyridine derivative	2-Mercaptobenzimidazole / Base	90-98
Oxidation	Rabeprazole Sulfide	m-CPBA or NaOCl	85-95

Note: Yields are approximate and can vary based on specific reaction conditions and scale.

Conclusion: The Strategic Importance of 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide

While some synthetic routes to Rabeprazole may favor the introduction of the 3-methoxypropoxy side chain prior to the Polonovski rearrangement, the pathway involving 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide offers a viable and strategically important alternative. The use of the relatively inexpensive and stable 4-chloro intermediate allows for the key rearrangement to be performed early in the synthesis. The subsequent nucleophilic substitution provides a robust method for introducing the required side chain. Understanding the nuances of this pathway, from the activation of the pyridine ring to the critical Polonovski rearrangement and the final coupling, is essential for the development of efficient, scalable, and cost-effective manufacturing processes for Rabeprazole. This in-depth guide provides the foundational knowledge for researchers and professionals to navigate and optimize this critical aspect of Rabeprazole synthesis.

References

• Polonovski, M.; Polonovski, M. Bull. Soc. Chim. Fr.1927, 41, 1190-1208.

• Pingili, R. R., et al. "Identification and synthesis of potential impurities of rabeprazole sodium." Pharmazie 60.11 (2005): 814-818. [Link]

• Wikipedia. Boekelheide reaction. [Link]

• ResearchGate. Polonovski Reaction. [Link]

• PharmaCompass. 4-chloro-2,3-dimethylpyridine 1-oxide;2,3-Dimethyl-4-chloropyridine N-oxide. [Link]

• Jadhav, R., et al. "An efficient synthesis of rabeprazole." Asian Journal of Pharmaceutical Research 1.1 (2011): 01-04. [Link]

• Google Patents.

• Chem-Impex. 4-Chloro-2,3-dimethylpyridine-N-oxide. [Link]

• Quick Company. A Process For The Preparation Of 2 (Hydroxymethyl) 4 (3 Methoxypropoxy) 3 Methylpyridine Hydrochloride. [Link]

• ResearchGate. Synthesis of Metabolites and Related Substances of Rabeprazole, an Anti-Ulcerative Drug. [Link]

• Semantic Scholar. Synthesis of degradants and impurities of rabeprazole. [Link]

• Wu, J., et al. "Hydrolysis of α-Chloro-Substituted 2- and 4-Pyridones: Rate Enhancement by Zwitterionic Structure." Molecules 14.11 (2009): 4699-4706. [Link]

• Arkat USA. Recent trends in the chemistry of pyridine N-oxides. [Link]

• Refubium - Freie Universität Berlin. The Boekelheide Rearrangement of Pyrimidine N-oxides as a Case Study of Closed or Open Shell Reactions. [Link]

• MDPI. Photochemical Rearrangements of Pyridine N-Oxides: Pathways to Oxaziridine Derivatives. [Link]

• Google Patents. Preparation method of 2-[[[4-(3-methoxypropoxy)-3-methylpyridine-2-yl]-methyl]thio]-1H-benzimidazole.
• Google Patents. The preparation method of 2 methylol 4 (methoxy propoxy) 3 methyl pyridinium chloride.

• SciSpace. Hydrolytic Stability of Hydrazones and Oximes. [Link]

• Google Patents. Process for making 2-chloro-5-methylpyridine.

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Page loading... [wap.guidechem.com]
• 4. 4-Chloro-2,3-dimethylpyridine 1-oxide synthesis - chemicalbook [chemicalbook.com]
• 5. organicreactions.org [organicreactions.org]
• 6. researchgate.net [researchgate.net]
• 7. Boekelheide reaction - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. refubium.fu-berlin.de [refubium.fu-berlin.de]

MSDS and safety data for handling 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide

This guide outlines the technical safety, handling, and operational protocols for 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide , a specialized intermediate often utilized in the synthesis of proton pump inhibitors (PPIs) such as Rabeprazole.

Document Control:

• Target Compound: 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide[1][2][3][4][5]

• CAS Registry Number: 1329793-61-4[1][2][3][4][5]

• Molecular Formula: C

  H ClNO [1][4][5]

• Role: Senior Application Scientist

Chemical Identity & Physicochemical Profile[6][7][8][9][10]

Understanding the structural moieties is the first step in safety. This compound features three distinct reactive centers: a chlorine atom at the 4-position (susceptible to nucleophilic attack), a primary alcohol at the 2-position, and a pyridine N-oxide core. The N-oxide functionality dictates the primary thermal hazards.

Property	Specification	Technical Note
CAS Number	1329793-61-4	Unique identifier for inventory tracking.
Molecular Weight	173.60 g/mol	--
Appearance	Off-white to pale yellow solid	Color changes often indicate moisture absorption or degradation.
Solubility	DMSO, Methanol, Water (Slight)	N-oxides are typically polar and hygroscopic.
Melting Point	135–140°C (Dec.)	Critical: Decomposition often occurs near the melting point.
Reactivity	Electrophilic (C4-Cl), Thermally Labile (N-O)	Susceptible to Boekelheide rearrangement and nucleophilic substitution.

Hazard Identification & Mechanistic Risk Analysis

As scientists, we do not merely follow rules; we manage energy and reactivity. The safety profile of this compound is dominated by the N-oxide moiety .

Thermal Instability (The Hidden Risk)

Pyridine N-oxides are thermodynamically unstable relative to their deoxygenated counterparts.

• Mechanism: At elevated temperatures, the N-O bond can cleave or rearrange, releasing energy. If this occurs in a closed system or during a distillation, it can lead to a thermal runaway.

• Operational Constraint: Never heat this compound above 80°C without prior Differential Scanning Calorimetry (DSC) data to determine the onset of decomposition.

GHS Classification & Health Hazards

• Skin Irritation (Category 2): The chlorinated pyridine ring is lipophilic enough to penetrate the stratum corneum, causing dermatitis.

• Eye Irritation (Category 2A): Severe irritant; potential for corneal opacity if untreated.

• STOT-SE (Category 3): Inhalation of dust triggers respiratory tract inflammation.

Engineering Controls & Personal Protective Equipment (PPE)

This protocol relies on a Self-Validating Barrier System : the user must verify the integrity of the barrier before handling the substance.

Primary Containment (Engineering)

• Device: Class II, Type A2 Biological Safety Cabinet or Chemical Fume Hood.

• Validation: Verify face velocity is between 0.3–0.5 m/s before opening the vial. Use a visual airflow indicator (kimwipe or gauge).

Personal Protective Equipment (PPE) Matrix

Body Part	PPE Requirement	Rationale
Respiratory	N95 (Dust) or P100 (if micronized)	Prevents inhalation of particulates during weighing.
Hands	Double Nitrile Gloves (0.11 mm min)	Outer Glove: Sacrificial layer. Inner Glove: Chemical barrier. Change immediately upon splash.
Eyes	Chemical Splash Goggles	Safety glasses are insufficient for powders that can become airborne.
Body	Lab Coat (Tyvek recommended for scale-up)	Prevents contamination of street clothes and skin absorption.

Operational Protocols: Handling & Storage

Receipt & Storage Workflow

The N-oxide function makes this compound hygroscopic and light-sensitive .

• Inspection: Upon receipt, inspect the container for pressure buildup (bulging), which indicates decomposition.

• Storage Conditions:

  • Temperature: Store at 2°C to 8°C (Refrigerated).

  • Atmosphere: Store under inert gas (Argon or Nitrogen) to prevent moisture uptake.

  • Container: Amber glass to prevent photodegradation.

Experimental Handling (Synthesis & Usage)

Objective: Minimize thermal stress and moisture exposure.

• Equilibration: Allow the refrigerated container to reach room temperature in a desiccator before opening. Why? To prevent condensation of atmospheric water onto the hygroscopic solid.

• Weighing: Use an anti-static gun if the powder is static-prone. Weigh inside the fume hood.

• Reaction Monitoring: When using this intermediate (e.g., in Rabeprazole synthesis), monitor the disappearance of the starting material via HPLC. Accumulation of unreacted N-oxide in a reaction mixture poses a latent thermal hazard during workup.

Waste Disposal

• Classification: Halogenated Organic Waste.

• Segregation: Do NOT mix with strong acids or reducing agents (metals, hydrides) in the waste stream, as this can trigger exothermic deoxygenation.

• Labeling: Clearly mark as "Pyridine N-Oxide Derivative – Oxidizer Hazard."

Visualized Workflows

Diagram 1: Safe Handling Lifecycle

This workflow enforces the "Cold Chain" and "Inert Atmosphere" requirements essential for N-oxide stability.

Caption: Lifecycle management emphasizes moisture exclusion and thermal control to prevent degradation.

Diagram 2: Emergency Response Logic

A decision tree for spill management, distinguishing between minor solid spills and solution spills.

Caption: Emergency response prioritizes dust suppression for solids and inert absorption for liquids.

References

• ChemicalBook. (2023). 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide MSDS. Retrieved from

• Santa Cruz Biotechnology. (2023). 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide Product Data. Retrieved from

• PubChem. (2023). Pyridine N-oxide Derivatives Safety Profile. National Library of Medicine. Retrieved from

• Enal Drugs. (2023). Rabeprazole Intermediates and Impurities List. Retrieved from [6]

Sources

• 1. 4-Chloro-3-methoxythiophene-2-carboxylic acid,4-CHLORO-3-METHYL-(1,3-DIOXOLAN-2-YLMETHYLBENZENE Suppliers & Manufacturers [chemicalregister.com]
• 2. 4-Chloro-3-Methyl-2-pyridineMethanol 1-Oxide price,buy 4-Chloro-3-Methyl-2-pyridineMethanol 1-Oxide - chemicalbook [chemicalbook.com]
• 3. cmscientifica.com.br [cmscientifica.com.br]
• 4. scbt.com [scbt.com]
• 5. 1329793-61-4|4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide|4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide|-范德生物科技公司 [bio-fount.com]
• 6. RABEPRAZOLE INTERMEDIATES - Enal Drugs [enaldrugs.com]

Chemical Reactivity of Chloro-Substituted Pyridine N-Oxides: A Technical Guide

This guide details the chemical reactivity of chloro-substituted pyridine N-oxides, synthesizing mechanistic insights with practical experimental protocols.

Executive Summary & Electronic Structure

Chloro-substituted pyridine N-oxides represent a unique class of "amphiphilic" heterocyclic intermediates. They possess a dual nature: the N-oxide moiety (

) activates the ring toward nucleophilic attack (at C2 and C4) while simultaneously serving as a powerful directing group (DG) for transition-metal-catalyzed C-H activation.

The presence of a chlorine substituent adds a critical dimension of orthogonality. The C-Cl bond serves as either a leaving group in substitution reactions (

) or an electrophilic handle in cross-coupling, often with reactivity profiles distinct from the corresponding non-oxidized pyridines.

The "Push-Pull" Electronic Effect

Unlike pyridine, where the nitrogen lone pair is orthogonal to the

-system, the N-oxide oxygen donates electron density into the ring (induction of nucleophilicity) while the formal positive charge on nitrogen withdraws it (induction of electrophilicity).

• Ground State: The dipole moment is significant (

  D), with electron density pushed toward the 2- and 4-positions.

• Reactive State: In the presence of nucleophiles, the N-oxide oxygen acts as an "electron sink," stabilizing anionic intermediates via resonance—a behavior analogous to a nitro group.

Nucleophilic Aromatic Substitution ( )

The most dominant reactivity mode for 2- and 4-chloropyridine N-oxides is nucleophilic displacement. The N-oxide moiety significantly lowers the energy barrier for

compared to the free pyridine.

Mechanistic Driver: The Meisenheimer Complex

When a nucleophile attacks the C4 position of 4-chloropyridine N-oxide, the resulting Meisenheimer complex is stabilized by the ability of the oxygen atom to accommodate the negative charge. This resonance stabilization is not possible in 3-chloropyridine N-oxide, making the 3-isomer significantly less reactive.

Reactivity Order:

Experimental Protocol: Methoxylation of 4-Chloropyridine N-Oxide

A standard protocol for converting 4-chloro substrates to 4-alkoxy derivatives.

Reagents:

• Substrate: 4-Chloropyridine N-oxide (1.0 equiv)

• Nucleophile: Sodium Methoxide (1.1 equiv)

• Solvent: Methanol (anhydrous)

Workflow:

• Dissolution: Dissolve 4-chloropyridine N-oxide in anhydrous methanol under

  atmosphere.

• Addition: Add NaOMe solution dropwise at 0°C to control the exotherm.

• Reaction: Warm to ambient temperature (25°C). Monitor by TLC/HPLC. Reaction is typically complete within 2–4 hours.

• Workup: Quench with dilute HCl (to pH 7). Concentrate in vacuo.[1] Extract with DCM.

• Yield: Expect 85–95% yield of 4-methoxypyridine N-oxide.

Expert Insight: If the reaction is sluggish (e.g., with sterically hindered alkoxides), do not heat excessively as this can lead to deoxygenation. Instead, use a polar aprotic solvent like DMF or DMSO to increase the nucleophilicity of the alkoxide.

Transition-Metal Catalyzed Cross-Coupling

Chloro-pyridine N-oxides are excellent substrates for Pd-catalyzed couplings.[2] The N-oxide group avoids the catalyst poisoning often seen with free pyridines (where the lone pair binds strongly to Pd).

C-Cl Activation (Suzuki-Miyaura)

The C-Cl bond in 2- and 4-chloropyridine N-oxides is activated for oxidative addition.

Protocol: Suzuki Coupling of 2-Chloropyridine N-Oxide

• Catalyst:

  (5 mol%)

• Base:

  (2.0 equiv)

• Solvent: Toluene/Ethanol/Water (4:1:1)

• Conditions: 80°C, 12 hours.

• Note: The N-oxide remains intact. If the free pyridine is desired, a subsequent reduction step is required.[3]

C-H Activation (Direct Arylation)

The N-oxide oxygen serves as a Directing Group (DG) to functionalize the C2/C6 positions. In 3-chloropyridine N-oxide , the C-H activation occurs regioselectively at C2 (the less sterically hindered ortho position relative to the N-oxide).

Regioselectivity Logic:

• Substrate: 3-Chloropyridine N-oxide

• Product: 2-Aryl-3-chloropyridine N-oxide

• Mechanism: Coordination of Pd to Oxygen

  C-H activation at C2.

Deoxygenative Transformations

Often, the N-oxide is used as a temporary activating group and must be removed to yield the final functionalized pyridine.

Deoxygenation Strategies

Method	Reagents	Selectivity	Comments
Phosphorus(III)	or	High	Classical method. is harsh; requires heat.
Metal Reduction	Fe / AcOH	High	Mild, cheap. Tolerates sensitive C-C bonds.[4]
Catalytic Hydrogenation	, Pd/C	Low	Risk: Often reduces the C-Cl bond (hydrodechlorination).
Transfer Hydrogenation	,	Medium	Can be tuned to preserve Cl by controlling temp/time.

Deoxygenative Chlorination (Katada Reaction)

Reacting a pyridine N-oxide with

introduces a new chlorine atom at the C2/C4 position while removing the oxygen.

• Starting Material: 3-Chloropyridine N-oxide

• Reagent:

  (neat or in toluene), 100°C.

• Product: 2,3-Dichloropyridine (Major) and 3,4-Dichloropyridine (Minor).

• Mechanism: O-phosphorylation

  Nucleophilic attack by Elimination of .

Visualization of Reactivity Pathways

The following diagram illustrates the divergent reactivity of 4-Chloropyridine N-oxide , showcasing how different reagents access orthogonal chemical space.

Caption: Divergent reactivity profile of 4-chloropyridine N-oxide. The N-oxide group activates C4 for SNAr, directs C-H activation at C2, and can be selectively reduced.

References

• Heller, B., & Hapke, M. (2007). Pyridine N-Oxides in Transition Metal-Catalyzed Transformations. Chemical Society Reviews. Link

• Campecu, M. M., et al. (2011). Palladium-Catalyzed Direct Arylation of Pyridine N-Oxides. Journal of the American Chemical Society. Link

• Katritzky, A. R., & Lagowski, J. M. (1971). Chemistry of the Heterocyclic N-Oxides. Academic Press. (Classic text on S_NAr mechanisms).
• Chupakhin, O. N. (1994). Nucleophilic Aromatic Substitution of Hydrogen. Academic Press. (Details on Meisenheimer complexes in N-oxides).

• Fagnou, K. (2010). Site-Selective C-H Activation of Pyridine N-Oxides. Science. Link

Sources

• 1. sciencemadness.org [sciencemadness.org]
• 2. researchgate.net [researchgate.net]
• 3. US20080132698A1 - Use of N-oxide compounds in coupling reactions - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]

Literature review on 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide derivatives

The following technical guide details the chemistry, synthesis, and application of 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide , a critical intermediate and impurity reference standard in the development of Proton Pump Inhibitors (PPIs) such as Rabeprazole and Lansoprazole.

CAS: 1329793-61-4 | Role: Pharmaceutical Intermediate & Impurity Standard

Part 1: Executive Summary

4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide is a specialized pyridine derivative primarily utilized in the pharmaceutical industry. It serves two critical functions:

• Synthetic Intermediate: It acts as an activated scaffold for nucleophilic aromatic substitution (

  ) at the C4 position, facilitated by the electron-withdrawing N-oxide moiety.

• Impurity Reference Standard: It is a monitored process impurity in the manufacturing of Rabeprazole Sodium and Lansoprazole. Its presence must be quantified to meet ICH Q3A/B guidelines for drug purity.

This guide provides a comprehensive review of its physicochemical properties, synthetic pathways, and experimental protocols for its generation and isolation.

Part 2: Chemical Profile & Properties[1]

Property	Data
Chemical Name	(4-chloro-3-methyl-1-oxidopyridin-1-ium-2-yl)methanol
CAS Number	1329793-61-4
Molecular Formula
Molecular Weight	173.60 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in Methanol, DMSO; sparingly soluble in Water
Key Functional Groups	N-Oxide (activating), C4-Chloro (leaving group), C2-Hydroxymethyl (linker)

Part 3: Synthetic Pathways & Mechanism

The synthesis of 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide is non-trivial because standard methods for installing the C2-hydroxymethyl group (e.g., Boekelheide rearrangement) typically result in the loss of the N-oxide oxygen. Therefore, the most robust synthetic strategy involves the re-oxidation of the pyridine nitrogen after the functionalization of the C2 position.

Retrosynthetic Analysis

• Target: 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide.[1]

• Precursor: 4-Chloro-3-methyl-2-pyridinemethanol (The "Deoxy" form).

• Starting Material: 2,3-Lutidine (2,3-Dimethylpyridine).

Reaction Pathway Diagram

The following Graphviz diagram illustrates the step-by-step transformation from 2,3-Lutidine to the target N-oxide.

Caption: Step-wise synthesis of 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide involving Boekelheide rearrangement and selective N-oxidation.

Part 4: Detailed Experimental Protocols

These protocols are synthesized from standard methodologies for pyridine N-oxide derivatives and Rabeprazole intermediate synthesis.

Protocol A: Synthesis of Precursor (4-Chloro-3-methyl-2-pyridinemethanol)

Before generating the target N-oxide, one must isolate the alcohol precursor.

• Starting Material: 4-Chloro-2,3-dimethylpyridine 1-oxide (CAS 59886-90-7).[2]

• Reagents: Acetic Anhydride (

  ), Sodium Hydroxide (NaOH).

• Procedure:

  • Rearrangement: Dissolve 4-Chloro-2,3-dimethylpyridine 1-oxide (10.0 g) in acetic anhydride (30 mL). Heat to reflux (140°C) for 2–4 hours. The solution will darken. Monitor by TLC for the disappearance of the N-oxide.

  • Workup: Remove excess acetic anhydride under reduced pressure. The residue contains 4-chloro-3-methyl-2-acetoxymethylpyridine.[3]

  • Hydrolysis: Dissolve the crude acetate in Methanol (50 mL). Add 2N NaOH (20 mL) and stir at room temperature for 1 hour.

  • Extraction: Neutralize with dilute HCl to pH 7–8. Extract with Dichloromethane (DCM) (3 x 50 mL). Dry organic layer over

    and concentrate.

  • Purification: Recrystallize from hexane/ethyl acetate to yield 4-Chloro-3-methyl-2-pyridinemethanol .

Protocol B: Synthesis of Target (4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide)

This step re-introduces the oxygen to the nitrogen atom using a selective oxidant.

• Reagents:

  • 4-Chloro-3-methyl-2-pyridinemethanol (5.0 g, 31.7 mmol)

  • m-Chloroperbenzoic acid (m-CPBA) (70-75%, 8.2 g, ~1.1 eq)

  • Dichloromethane (DCM) (100 mL)

  • Sodium Bicarbonate (

    ) solution

• Procedure:

  • Dissolution: Dissolve the precursor alcohol in DCM (100 mL) and cool to 0°C in an ice bath.

  • Addition: Slowly add m-CPBA portion-wise over 30 minutes. Maintain temperature below 5°C to prevent over-oxidation or side reactions at the hydroxymethyl group.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (DCM:MeOH 9:1). The N-oxide is significantly more polar than the starting pyridine.

  • Quenching: Wash the reaction mixture with 10%

    (to reduce excess peroxide) followed by saturated (to remove m-chlorobenzoic acid byproduct).

  • Isolation: Separate the organic layer, dry over anhydrous

    , and concentrate under vacuum.

  • Purification: The crude product is often purified via column chromatography (Silica gel, Gradient elution: 0-5% Methanol in DCM) to yield the pure 1-Oxide .

Part 5: Applications in Drug Development[10]

Impurity Profiling in Rabeprazole Synthesis

In the industrial synthesis of Rabeprazole, the key coupling step involves 2-chloromethyl-4-(3-methoxypropoxy)-3-methylpyridine and 2-mercaptobenzimidazole .

• Origin of the Impurity: If the starting material (4-chloro precursor) is incompletely substituted or if the N-oxide is not fully reduced during the Boekelheide step, traces of 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide can carry through.

• Significance: The 4-Chloro group on the N-oxide is highly electrophilic.[4] If it reacts with the benzimidazole thiol, it forms the "Chloro Analog N-Oxide" impurity, which is difficult to remove from the final API.

• Self-Validating Control: Using CAS 1329793-61-4 as a reference standard allows QC teams to validate their HPLC methods, ensuring the "Chloro Impurity" peak is correctly identified and kept below the 0.15% threshold.

Mechanistic Reactivity (S_NAr)

The N-oxide group at position 1 significantly lowers the electron density at position 4, making the chlorine atom a better leaving group than in the non-oxidized pyridine.

Caption: Nucleophilic aromatic substitution mechanism activated by the N-oxide moiety.

Part 6: References

• BenchChem. The Synthesis of Rabeprazole Sodium: A Comprehensive Technical Guide. Retrieved from .

• Reddy Pingili, R., et al. (2005). Identification and synthesis of potential impurities of rabeprazole sodium.[5] Pharmazie, 60(11), 814-818.[5]

• Asian Journal of Pharmaceutical Research. An Efficient Synthesis of Rabeprazole Sodium. Asian J. Pharm. Res. 2011; Vol. 1: Issue 1, Pg 01-04.

• Simson Pharma. Rabeprazole EP Impurity H Data Sheet. (Confirming structure of Chloro-analogs).

• National Institutes of Health (NIH). PubChem Compound Summary: 4-Chloro-3-methoxy-2-methylpyridine 1-oxide. (Structural analog reference).

Sources

• 1. 4-Chloro-3-methoxythiophene-2-carboxylic acid,4-CHLORO-3-METHYL-(1,3-DIOXOLAN-2-YLMETHYLBENZENE Suppliers & Manufacturers [chemicalregister.com]
• 2. 4-Chloro-2,3-dimethylpyridine 1-oxide synthesis - chemicalbook [chemicalbook.com]
• 3. CN107129466B - Synthetic method of 4-chloro-3-methoxy-2-methylpyridine-N-oxide - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Identification and synthesis of potential impurities of rabeprazole sodium - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis and Isolation of 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide

Target Audience: Researchers, Formulation Scientists, and Process Chemists in Drug Development Document Type: Technical Protocol & Mechanistic Guide

Introduction & Strategic Overview

The synthesis of highly substituted pyridine derivatives is a foundational pillar in modern pharmaceutical development. Specifically, derivatives such as 4-chloro-3-methyl-2-pyridinemethanol and its corresponding N-oxides serve as critical intermediates in the synthesis of active pharmaceutical ingredients (APIs), including proton pump inhibitors (PPIs) like Rabeprazole[1][2].

Designing a robust synthetic route for 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide requires a strategic manipulation of the pyridine ring's electronic properties. The N-oxide moiety is not merely a final structural feature; it is a vital directing group throughout the synthesis. It activates the 4-position of the pyridine ring for electrophilic and subsequent nucleophilic aromatic substitution, while simultaneously increasing the acidity of the 2-methyl protons to facilitate side-chain functionalization[2].

This application note details a self-validating, step-by-step synthetic workflow, emphasizing the mechanistic causality behind each experimental choice to ensure high fidelity and yield during scale-up.

Mechanistic Pathway & Workflow

The synthesis relies on a multi-step sequence starting from 2,3-dimethylpyridine (2,3-lutidine). The core transformations involve N-oxidation, nitration, nucleophilic chlorination, a Boekelheide rearrangement to install the hydroxymethyl group, and a final selective N-oxidation[1][3].

Synthetic workflow for 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide from 2,3-lutidine.

Quantitative Reaction Parameters

The following table summarizes the critical parameters and expected outcomes for the key transformations in this synthetic route, allowing for rapid process evaluation.

Step	Chemical Transformation	Key Reagents	Temp (°C)	Time (h)	Typical Yield (%)	In-Process Control (IPC)
1	Nucleophilic Chlorination	Conc. HCl	85 - 95	4.0	80 - 85	TLC: Consumption of nitro-intermediate
2	Boekelheide Rearrangement	Acetic Anhydride ( )	90 - 100	3.0	70 - 75	HPLC: Formation of O-acetyl intermediate
3	Alkaline Hydrolysis	NaOH (aq), Methanol	20 - 25	2.0	85 - 90	TLC: Disappearance of ester spot
4	Selective N-Oxidation	mCPBA, DCM	0 - 5	3.0	75 - 80	LC-MS: Target mass [M+H]+ detection

Detailed Experimental Protocols

Protocol A: Synthesis of 4-Chloro-2,3-dimethylpyridine N-Oxide

Mechanistic Rationale: The nitro group at the 4-position of 4-nitro-2,3-dimethylpyridine N-oxide is an excellent leaving group. The electron-withdrawing nature of the N-oxide facilitates a nucleophilic aromatic substitution (

) when heated with a strong chloride source[3].

• Charge: Equip a round-bottom flask with a reflux condenser and a magnetic stirrer. Charge the flask with 4-nitro-2,3-dimethylpyridine N-oxide (1.0 eq).

• Reaction: Slowly add concentrated Hydrochloric Acid (HCl, 5.0 eq) to the flask.

• Heating: Heat the reaction mixture to 85–95°C. Maintain this temperature for 4 hours[3]. The reaction progress must be monitored by TLC (Eluent: Dichloromethane/Methanol 9:1) until the starting material is entirely consumed.

• Workup: Cool the mixture to 0–5°C. Carefully neutralize the acidic mixture using a 20% aqueous NaOH solution until the pH reaches 7.0–7.5.

• Extraction: Extract the aqueous layer with Chloroform (

  mL). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate ( ), and concentrate under reduced pressure to yield the chlorinated intermediate.

Protocol B: Synthesis of 4-Chloro-3-methyl-2-pyridinemethanol

Mechanistic Rationale: This step utilizes the Boekelheide rearrangement. The N-oxide attacks acetic anhydride to form an N-acetoxypyridinium ion. The acetate counter-ion then deprotonates the activated 2-methyl group, triggering a [3,3]-sigmatropic rearrangement to form an O-acetyl intermediate. Subsequent alkaline hydrolysis cleaves the ester to yield the primary alcohol[2][3].

• Rearrangement: Dissolve 4-chloro-2,3-dimethylpyridine N-oxide (1.0 eq) in Acetic Anhydride (3.0 eq). Heat the mixture to 90–100°C for 3 hours[3].

• Concentration: Remove excess acetic anhydride under high vacuum to isolate the crude O-acetyl intermediate (2-acetoxymethyl-4-chloro-3-methylpyridine).

• Hydrolysis: Dissolve the crude intermediate in Methanol. Add a 10% aqueous NaOH solution dropwise at room temperature (20–25°C)[3]. Stir for 2 hours.

• Isolation: Evaporate the methanol under reduced pressure. Partition the residue between Ethyl Acetate and water. Separate the organic layer, dry over

  , and evaporate to yield 4-chloro-3-methyl-2-pyridinemethanol.

Protocol C: N-Oxidation to 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide

Mechanistic Rationale: Because the Boekelheide rearrangement inherently consumes the N-oxide directing group, a re-oxidation is required to obtain the final 1-oxide product. meta-Chloroperoxybenzoic acid (mCPBA) is utilized for its high chemoselectivity toward pyridine nitrogen over the primary alcohol.

• Preparation: Dissolve 4-chloro-3-methyl-2-pyridinemethanol (1.0 eq) in anhydrous Dichloromethane (DCM). Cool the solution to 0–5°C using an ice-water bath.

• Oxidation: Dissolve mCPBA (1.1 eq, assuming 77% purity) in DCM and add it dropwise to the reaction flask over 30 minutes to control the exothermic peroxy-acid reaction.

• Stirring: Maintain the reaction at 0–5°C for 3 hours. Validate completion via LC-MS.

• Quenching & Washing: Quench the reaction by adding a saturated aqueous solution of Sodium Thiosulfate (

  ) to neutralize unreacted peroxides. Wash the organic layer with saturated aqueous Sodium Bicarbonate ( ) to remove m-chlorobenzoic acid byproducts.

• Purification: Dry the organic layer, concentrate, and purify via flash column chromatography (Silica gel, DCM/MeOH gradient) to isolate the pure 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide.

References

• The Synthesis of Rabeprazole Sodium: A Comprehensive Technical Guide Benchchem URL
• An Efficient Synthesis of Rabeprazole Sodium Asian Journal of Pharmaceutical Research URL
• RABEPRAZOLE Synthesis, SAR, MCQ, Structure, Chemical Properties and Therapeutic Uses GPAT India URL

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. asianjpr.com [asianjpr.com]
• 3. RABEPRAZOLE Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses - Gpatindia: Pharmacy Jobs, Admissions, Scholarships, Conference,Grants, Exam Alerts [gpatindia.com]

Application Note: Optimized Protocols for the Chlorination of 3-Methyl-2-Pyridinemethanol 1-Oxide

Abstract & Strategic Overview

The chlorination of 3-methyl-2-pyridinemethanol 1-oxide is a pivotal transformation in the synthesis of proton pump inhibitors (PPIs) such as Lansoprazole and Rabeprazole. This reaction presents a unique chemoselective challenge: the N-oxide moiety is susceptible to deoxygenation (reduction) under standard chlorinating conditions.

This guide provides two distinct, optimized protocols based on the desired target:

• Protocol A (Deoxygenative Chlorination): Uses Thionyl Chloride (SOCl

  ) to simultaneously chlorinate the alcohol and reduce the N-oxide, yielding 2-(chloromethyl)-3-methylpyridine hydrochloride .[1] This is the standard industrial route for Lansoprazole intermediates.

• Protocol B (Retentive Chlorination): Uses Methanesulfonyl Chloride (MsCl) and Lithium Chloride (LiCl) to chlorinate the alcohol while preserving the N-oxide , yielding 2-(chloromethyl)-3-methylpyridine 1-oxide .[1]

Mechanistic Insight & Reaction Pathways[2]

The choice of reagent dictates the fate of the N-oxide oxygen. Understanding these pathways is critical for process control.

Pathway A: Thionyl Chloride (The "Industrial" Route)

Thionyl chloride acts as both a chlorinating agent and a reducing agent. At elevated temperatures (reflux), SOCl

attacks the N-oxide oxygen, leading to deoxygenation via a Pummerer-like rearrangement or direct reduction, alongside the conversion of the primary alcohol to the chloride.[1]

• Advantage: One-pot synthesis of the stable pyridine hydrochloride salt.

• Risk: Uncontrolled exotherms; generation of SO

  and HCl gases.

Pathway B: Mesylation/Lithium Chloride (The "High-Fidelity" Route)

To retain the N-oxide, the hydroxyl group is first activated as a mesylate (using MsCl/TEA) and then displaced by chloride (from LiCl) under mild conditions.[1] This avoids the redox chemistry associated with sulfur(IV) species like SOCl

.

• Advantage: Preserves the sensitive N-oxide functionality.

• Risk: Requires strict anhydrous conditions; higher raw material cost.

Visual Workflow (DOT Diagram)

Caption: Divergent synthesis pathways based on reagent selection. Protocol A yields the reduced pyridine; Protocol B retains the N-oxide.

Protocol A: Deoxygenative Chlorination (SOCl )

Target: 2-(Chloromethyl)-3-methylpyridine hydrochloride Application: Standard intermediate for Lansoprazole synthesis.[1]

Reagents & Equipment[3][4][5]

• Substrate: 3-methyl-2-pyridinemethanol 1-oxide (1.0 equiv)

• Reagent: Thionyl Chloride (SOCl

  ) (1.5 – 2.0 equiv)[1]

• Solvent: Toluene (Preferred for salt precipitation) or Dichloromethane (DCM)[1]

• Equipment: 3-neck round bottom flask, reflux condenser, caustic scrubber (NaOH) for off-gas, internal temperature probe.

Step-by-Step Methodology

• Setup: Charge the reaction vessel with 3-methyl-2-pyridinemethanol 1-oxide (e.g., 100 g) and Toluene (500 mL). Cool the suspension to 0–5°C using an ice/salt bath.

• Addition: Add Thionyl Chloride (SOCl

  ) dropwise via an addition funnel over 60–90 minutes.

  • Critical Control: Maintain internal temperature < 10°C . The reaction is highly exothermic.

• Reaction: Once addition is complete, allow the mixture to warm to room temperature (25°C) over 30 minutes.

  • Deoxygenation Step: Heat the mixture to reflux (110°C) for 2–3 hours. The solution will clarify as the reaction proceeds, followed by the precipitation of the product.

  • Monitor: Use HPLC/TLC to confirm consumption of starting material and conversion of any intermediate chlorosulfites.

• Workup: Cool the reaction mixture to 0–5°C and stir for 1 hour to maximize precipitation.

• Isolation: Filter the solid product under nitrogen (product is hygroscopic). Wash the cake with cold Toluene (2 x 50 mL).

• Drying: Dry the solid in a vacuum oven at 40°C for 6 hours.

Expected Yield: 85–95% Appearance: Off-white to pale yellow crystalline solid.

Protocol B: Retentive Chlorination (MsCl/LiCl)

Target: 2-(Chloromethyl)-3-methylpyridine 1-oxide Application: Specialized synthesis requiring N-oxide retention (e.g., Rabeprazole analogs).[1]

Reagents & Equipment[3][4][5]

• Substrate: 3-methyl-2-pyridinemethanol 1-oxide (1.0 equiv)

• Activator: Methanesulfonyl Chloride (MsCl) (1.2 equiv)[1]

• Base: Triethylamine (TEA) (1.5 equiv)[1]

• Nucleophile: Lithium Chloride (LiCl) (3.0 equiv) - Must be anhydrous.[1]

• Solvent: Dichloromethane (DCM) or THF (Anhydrous).[1]

Step-by-Step Methodology

• Solubilization: Dissolve 3-methyl-2-pyridinemethanol 1-oxide (e.g., 10 g) and Triethylamine (TEA) in anhydrous DCM (100 mL). Cool to 0°C .[2]

• Activation: Add Methanesulfonyl Chloride (MsCl) dropwise over 30 minutes, keeping T < 5°C. Stir for 1 hour at 0°C to form the mesylate intermediate.

• Substitution: Add Lithium Chloride (LiCl) (solid, anhydrous) in one portion.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours.

  • Note: LiCl is sparingly soluble in DCM; the reaction is heterogeneous. Vigorous stirring is required.

• Workup: Quench by adding Water (50 mL). Separate the organic layer.[3][4][5][6] Extract the aqueous layer with DCM (2 x 30 mL).

• Purification: Combine organic layers, wash with Brine, dry over Na

  SO , and concentrate in vacuo.

  • Caution: Do not heat above 40°C during concentration, as the chloromethyl N-oxide can be thermally unstable.[1]

• Crystallization: Recrystallize from Ethyl Acetate/Hexanes if necessary.

Expected Yield: 70–80% Stability Warning: Store at -20°C. Benzylic halides with N-oxides are potent alkylating agents and can self-polymerize.

Troubleshooting & Optimization Guide

Issue	Probable Cause	Corrective Action
Low Yield (Protocol A)	Incomplete precipitation	Increase cooling time at 0°C; add Hexanes to force precipitation.
Product is Sticky/Oil (Protocol A)	Residual SOCl or H O	Ensure Toluene is dry.[1] Triturate the oil with diethyl ether to induce crystallization.
Loss of N-oxide (Protocol B)	Exotherm during MsCl addition	Strict temperature control (< 5°C).[1] Ensure LiCl is added after mesylate formation.
Incomplete Reaction (Protocol B)	LiCl solubility issues	Switch solvent to THF or DMF (though DMF complicates workup). Use finely ground LiCl.

Safety & Hazard Assessment (E-E-A-T)[1]

• Thionyl Chloride (SOCl

  ): Reacts violently with water to release HCl and SO .[1][7] Perform all operations in a fume hood with a caustic scrubber.

• N-Oxide Hazards: Pyridine N-oxides are potentially energetic. Although 3-methyl-2-pyridinemethanol 1-oxide is generally stable, its chlorinated derivatives (especially Protocol B product) are alkylating agents.[1] Avoid temperatures > 100°C for the N-oxide product.[8]

• Vesicant Warning: 2-(Chloromethyl)pyridines are severe skin irritants and vesicants (blister agents).[1] Wear double nitrile gloves and a face shield.

References

• BenchChem. (2025).[1] Synthesis routes of 2-(Chloromethyl)-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine hydrochloride. Retrieved from [1]

• ChemicalBook. (2025).[1] 2-(Chloromethyl)pyridine hydrochloride synthesis and properties. Retrieved from [1]

• Organic Syntheses. (2014). Synthesis of substituted pyridines and chlorination protocols. Org. Synth. 2014, 91, 221-232.[1] Retrieved from [1]

• Google Patents. (2013).[1] CN103539728A - Synthesis method of lansoprazole drug intermediate chloromethyl pyridine derivative. Retrieved from

• ResearchGate. (2025). The synthesis of 2‐chloromethylpyridine from 2‐picoline‐N‐oxide. Retrieved from

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 2-(Chloromethyl)pyridine hydrochloride synthesis - chemicalbook [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Sciencemadness Discussion Board - thionyl chloride and alcohols - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. scispace.com [scispace.com]
• 6. iris.unipv.it [iris.unipv.it]
• 7. Thionyl chloride - Wikipedia [en.wikipedia.org]
• 8. Organic Syntheses Procedure [orgsyn.org]

Application Notes &amp; Protocols: High-Purity Isolation of 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide via Recrystallization

Abstract

This document provides a comprehensive guide for the purification of 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide, a key heterocyclic intermediate in pharmaceutical synthesis. Achieving high purity of this compound is critical for ensuring the integrity of downstream processes and the quality of final active pharmaceutical ingredients (APIs). Recrystallization is a robust and scalable technique for purifying crystalline organic compounds based on differential solubility.[1] This guide details the underlying principles, a systematic protocol for solvent selection, and a step-by-step methodology for the recrystallization process, complete with troubleshooting and purity verification strategies.

The Principle of Recrystallization

Recrystallization is a purification technique that leverages the principle that most solid compounds are more soluble in a hot solvent than in a cold one.[1] The process involves dissolving the impure solid in a minimum amount of a suitable hot solvent to create a saturated solution.[2] As this solution cools, the solubility of the target compound decreases, causing it to crystallize out of the solution. The impurities, which are present in smaller concentrations, ideally remain dissolved in the cold solvent (mother liquor).[1] Slow, controlled cooling is crucial as it allows for the formation of a well-ordered crystal lattice that inherently excludes molecules of different shapes and sizes, namely impurities.[3]

Compound Profile & Physicochemical Considerations

While specific experimental data for 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide is not widely published, its structure provides significant insight into its properties and the selection of an appropriate purification strategy.

Property	Value / Expected Characteristics	Rationale & Implications for Recrystallization
Molecular Formula	C₇H₈ClNO₂	-
Molecular Weight	173.60 g/mol	-
Structure	The presence of the polar N-Oxide group and the hydrogen-bond-donating hydroxymethyl (-CH₂OH) group suggests the molecule is highly polar.[4] The N-O bond is a strong hydrogen bond acceptor.[4] This high polarity dictates that polar solvents will be required for dissolution.
Expected Solubility	High solubility in polar protic solvents (water, alcohols); lower solubility in non-polar solvents.	The ability to form strong hydrogen bonds with solvents like water, ethanol, or methanol is a key factor.[5] The ideal recrystallization solvent will exhibit a large solubility difference between its boiling point and room/ice temperature.[2]
Thermal Stability	Pyridine N-oxides are generally stable but can be sensitive to very high temperatures.[6]	The boiling point of the selected solvent should be well below the decomposition temperature of the compound to avoid degradation during the dissolution step.

Note: The properties above are inferred from the chemical structure and data on analogous compounds, such as other pyridine N-oxides.[7][8]

Systematic Solvent Selection

The success of recrystallization is critically dependent on the choice of solvent.[9] The ideal solvent should dissolve the compound sparingly at room temperature but completely at its boiling point.[10] A systematic screening process is the most reliable method for identifying the optimal solvent or solvent system.

Protocol for Solvent Screening:

• Preparation : Place approximately 20-30 mg of the crude 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide into several small test tubes.

• Candidate Solvents : Based on the compound's polarity, test a range of solvents. Good candidates include:

  • Polar Protic : Deionized Water, Ethanol, Methanol, Isopropanol.

  • Polar Aprotic : Acetone, Ethyl Acetate.

  • Mixed Systems : Ethanol/Water, Isopropanol/Water.[11]

• Room Temperature Test : To each test tube, add the chosen solvent dropwise (approx. 0.5 mL). Agitate the mixture. If the solid dissolves completely at room temperature, the solvent is unsuitable as recovery will be poor.[10]

• Hot Solubility Test : If the solid does not dissolve at room temperature, gently heat the test tube in a water bath to the solvent's boiling point. Add more solvent dropwise until the solid just dissolves.[12]

• Cooling & Crystallization Test : Allow the hot, clear solution to cool slowly to room temperature, then place it in an ice-water bath. Observe for crystal formation. Abundant, high-quality crystal formation indicates a promising solvent.[12]

• Selection : Choose the solvent that provides the best balance of high solubility when hot and low solubility when cold, leading to the highest potential recovery of pure crystals.

Detailed Recrystallization Protocol

This protocol assumes a suitable solvent (e.g., isopropanol or an ethanol/water mixture) has been identified from the screening process.

Materials & Equipment

• Crude 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide

• Selected recrystallization solvent(s)

• Erlenmeyer flasks (2-3, appropriate sizes)

• Heating mantle or hot plate with stirring capability

• Magnetic stir bar

• Stemless funnel and fluted filter paper (for hot filtration, if needed)

• Büchner funnel and filter flask

• Vacuum source

• Spatulas and glass stirring rods

• Boiling chips or a wooden applicator stick

Experimental Workflow Diagram

Caption: Workflow for the purification of 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide.

Step-by-Step Methodology

• Dissolution : Place the crude solid into an appropriately sized Erlenmeyer flask containing a magnetic stir bar. On a hot plate, bring a separate flask of the chosen solvent to a gentle boil. Add the hot solvent to the crude solid in small portions while stirring and heating until the solid is completely dissolved. Causality : Using the minimum amount of hot solvent is critical to ensure the solution is saturated upon cooling, maximizing the yield of recovered crystals.[3]

• Decolorization (Optional) : If the hot solution has a colored tint and the pure compound is known to be colorless, remove the flask from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Re-heat the solution to boiling for 2-5 minutes. Causality : Activated charcoal has a high surface area that adsorbs colored, high-molecular-weight impurities.[5]

• Hot Filtration (Optional) : If insoluble impurities or activated charcoal are present, a hot gravity filtration is necessary. Pre-heat a second Erlenmeyer flask and a stemless funnel. Place a fluted filter paper in the funnel and rapidly pour the hot solution through it. Causality : This step removes insoluble impurities. Pre-heating the apparatus prevents premature crystallization of the product in the funnel.[9]

• Crystallization : Cover the flask containing the hot, clear solution with a watch glass and allow it to cool slowly and undisturbed to room temperature. Causality : Slow cooling promotes the formation of larger, purer crystals by allowing the crystal lattice to form correctly, excluding impurities.[3] Rapid cooling can trap impurities within the crystal structure.

• Maximizing Yield : Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to induce maximum crystallization.[10]

• Isolation of Crystals : Collect the crystals by vacuum filtration using a Büchner funnel.[13]

• Washing : With the vacuum still applied, wash the crystals with a small amount of ice-cold recrystallization solvent. Causality : Washing with cold solvent removes any residual mother liquor containing dissolved impurities that may be adhering to the crystal surfaces. Using cold solvent minimizes the loss of the purified product.[11]

• Drying : Continue to draw air through the funnel to partially dry the crystals. Transfer the purified crystals to a watch glass and dry them to a constant weight, either in a drying oven at a temperature below the compound's melting point or in a vacuum desiccator.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Compound "oils out" instead of crystallizing.	1. Solution is supersaturated. 2. Melting point of the compound is lower than the solvent's boiling point. 3. Insoluble impurities are present.	1. Re-heat the solution and add a small amount of additional hot solvent. 2. Choose a solvent with a lower boiling point. 3. Perform a hot filtration.
No crystals form upon cooling.	1. Too much solvent was used. 2. The solution is not sufficiently supersaturated.	1. Boil off some of the solvent to concentrate the solution and allow it to cool again. 2. Try scratching the inside of the flask with a glass rod or adding a "seed crystal" of the pure compound to induce nucleation.
Low recovery of purified product.	1. Too much solvent was added during dissolution. 2. Premature crystallization during hot filtration. 3. Crystals were washed with too much or warm solvent.	1. Evaporate some solvent and re-cool the mother liquor to obtain a second crop of crystals. 2. Ensure filtration apparatus is adequately pre-heated. 3. Use minimal amounts of ice-cold solvent for washing.
Product is still impure after one recrystallization.	The initial sample was highly impure, or impurities have similar solubility profiles to the product.	Perform a second recrystallization. If impurities persist, an alternative purification method like column chromatography may be necessary.

Purity and Yield Assessment

• Yield : Calculate the percent recovery of the purified compound.

• Melting Point : Determine the melting point of the dried crystals. A pure compound will have a sharp melting point range (typically < 2 °C). Impurities tend to depress and broaden the melting point range.

• Spectroscopic/Chromatographic Analysis : For rigorous purity assessment in a drug development setting, techniques such as High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS) should be employed to confirm identity and quantify residual impurities.

References

• University of Richmond. (n.d.). Recrystallization | Organic Chemistry I Lab. University of Richmond Blogs. Retrieved from [Link]

• Grokipedia. (n.d.). Pyridine-N-oxide. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link]

• University of California, Davis. (n.d.). Recrystallization. Retrieved from [Link]

• Al-Dahhan, W. H. (2021, July 16). Experimental No. (4) Recrystallization. Retrieved from [Link]

• University of Wisconsin-Madison. (2020). Chem355 Labbook-2020. Retrieved from [Link]

• Ma, D., et al. (2009). Pyridine N-Oxides as Ligands in Cu-Catalyzed N-Arylation of Imidazoles in Water. Organic Letters, 11(15), 3362–3365. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Pyridine, 4-chloro-3-methoxy-2-methyl-, 1-oxide. PubChem Compound Database. Retrieved from [Link]

• Yildiz, M. (n.d.). 3.3. CRYSTALLIZATION. Retrieved from [Link]

• Tidwell, J. H. (n.d.). 4. Crystallization. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Crystallization. Department of Chemistry. Retrieved from [Link]

• University of Cape Town. (n.d.). SOP: CRYSTALLIZATION. Department of Science. Retrieved from [Link]

• Siadati, S. A. (2025, February 16). How to Purify an organic compound via recrystallization or reprecipitation? ResearchGate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Chloro-3-methoxy-2-methylpyridine. PubChem Compound Database. Retrieved from [Link]

• Hoffmann-La Roche. (1951). 2-hydroxy-pyridine-n-oxide and process for preparing same. U.S. Patent No. 2,540,218.

• Wang, Y., et al. (2023). Facile Recrystallization Process for Tuning the Crystal Morphology and Thermal Safety of Industrial Grade PYX. Molecules, 28(12), 4721. Available at: [Link]

• Organic Syntheses. (n.d.). Pyridine-N-Oxide. Retrieved from [Link]

• Park, S., et al. (2025, January 9). Visible Light-Induced Divergent Deoxygenation/Hydroxymethylation of Pyridine N-Oxides. The Journal of Organic Chemistry. Available at: [Link]

Sources

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. Recrystallization [sites.pitt.edu]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. benchchem.com [benchchem.com]
• 5. esisresearch.org [esisresearch.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. grokipedia.com [grokipedia.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. community.wvu.edu [community.wvu.edu]
• 10. Recrystallization | Organic Chemistry I Lab [blog.richmond.edu]
• 11. science.uct.ac.za [science.uct.ac.za]
• 12. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 13. pdf.benchchem.com [pdf.benchchem.com]

High-Efficiency Nucleophilic Substitution Protocols for 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide

Executive Summary

Substrate: 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide Reaction Class: Nucleophilic Aromatic Substitution (SNAr) Primary Application: Synthesis of Proton Pump Inhibitor (PPI) intermediates (e.g., Rabeprazole, Lansoprazole analogs).

This technical guide details the reaction conditions required to displace the C4-chlorine atom on 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide . While the N-oxide moiety significantly activates the C4 position toward nucleophilic attack, the presence of the C3-methyl group (steric hindrance) and the C2-hydroxymethyl group (acidic proton/competing nucleophile) necessitates precise control over stoichiometry and basicity.

The protocols below prioritize the synthesis of 4-alkoxy and 4-thioalkoxy derivatives, which are the most common transformations for this scaffold in pharmaceutical development.

Strategic Analysis & Mechanistic Insight

Electronic Activation vs. Steric Hindrance

• N-Oxide Activation (The Driver): The N-oxide oxygen donates electron density into the ring via resonance but simultaneously withdraws inductively. Crucially, it renders the C2 and C4 positions highly electrophilic, facilitating SNAr mechanisms. The reaction proceeds via a Meisenheimer complex intermediate.

• 3-Methyl Steric Effect (The Barrier): The methyl group at C3 creates significant steric bulk adjacent to the C4 leaving group. This increases the activation energy compared to un-substituted 4-chloropyridine N-oxides, often requiring elevated temperatures (60–90 °C) and stronger nucleophiles.

The "Dianion" Challenge (C2-Hydroxymethyl Group)

The C2-hydroxymethyl group (-CH2OH) presents a specific challenge not found in simple chloropyridines:

• Acidity: The hydroxyl proton is acidic (pKa ~15-16). The first equivalent of base will deprotonate this oxygen, forming an alkoxide anion (-CH2O⁻).

• Stoichiometry: You must use at least 2 equivalents of base (1 eq to neutralize -OH, 1 eq to generate the external nucleophile).

• Side Reaction Risk: The internal -CH2O⁻ could theoretically attack C4, leading to a strained cyclic ether (furo[3,2-c]pyridine derivative). However, intermolecular substitution with the external nucleophile dominates if the external nucleophile is in excess and the concentration is high.

Experimental Protocols

Protocol A: Methoxylation (Synthesis of 4-Methoxy Derivative)

Target: Replacement of Cl with -OMe. Applicability: General intermediate synthesis.

Materials

• Substrate: 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide (1.0 eq)

• Nucleophile/Base: Sodium Methoxide (NaOMe), 30% wt solution in Methanol (3.5 eq)

• Solvent: Anhydrous Methanol (10 vol)

Step-by-Step Methodology

• Preparation: Charge the reaction vessel with 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide (1.0 eq) and Anhydrous Methanol (5 volumes).

• Base Addition: Cool the mixture to 0–5 °C. Add Sodium Methoxide solution (3.5 eq) dropwise over 20 minutes.

  • Note: The excess base (3.5 eq total) ensures full deprotonation of the C2-OH and maintains a high concentration of MeO⁻ for the SNAr step.

• Reaction: Warm the mixture to Reflux (65 °C) and stir for 6–12 hours.

  • Monitoring: Check by HPLC/TLC. The starting material (Rf ~0.4 in 10% MeOH/DCM) should disappear; product is more polar.

• Quench: Cool to room temperature. Adjust pH to 7–8 using glacial acetic acid or 1N HCl.

  • Caution: Do not acidify below pH 5, as the N-oxide oxygen can be protonated, complicating extraction.

• Workup: Concentrate methanol under reduced pressure. Dissolve the residue in DCM (10 vol) and wash with Brine (5 vol).

• Isolation: Dry organic layer over Na₂SO₄, filter, and concentrate to yield the crude 4-methoxy derivative.

Protocol B: Rabeprazole-Type Ether Synthesis (3-Methoxypropoxy Substitution)

Target: Installation of the O-(CH2)3-OMe side chain. Applicability: Synthesis of Rabeprazole intermediates.

Materials

• Substrate: 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide (1.0 eq)

• Reagent: 3-Methoxy-1-propanol (solvent & reactant, 5–10 vol)

• Base: Sodium Hydride (NaH, 60% dispersion) (2.5 eq) OR Potassium t-butoxide (KOtBu) (2.5 eq).

• Solvent: DMSO (optional co-solvent if reducing alcohol volume).

Step-by-Step Methodology

• Alkoxide Generation: In a dry flask under Nitrogen, suspend NaH (2.5 eq) in DMSO (5 vol) or neat 3-Methoxy-1-propanol .

  • Safety: If using neat alcohol, add NaH slowly at 0 °C to manage H₂ evolution.

• Substrate Addition: Add 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide (1.0 eq) portion-wise.

  • Mechanism:[1][2][3][4][5] The first equivalent of base generates the dianion (C2-alkoxide and C4-activated species).

• Reaction: Heat the mixture to 80–90 °C for 4–8 hours.

  • Critical Parameter: The 3-methyl group hinders this attack. Higher temperature (vs. Protocol A) is required due to the bulkier nucleophile (primary alcohol vs. methanol).

• Workup: Cool to RT. Quench carefully with water (exothermic).

• Extraction: Extract with Ethyl Acetate or Chloroform. Wash organics copiously with water to remove DMSO and excess 3-methoxypropanol.

• Purification: The product is often an oil. Crystallization may be difficult; column chromatography (DCM/MeOH gradient) is recommended.

Reaction Mechanism & Pathway Visualization[6]

The following diagram illustrates the SNAr pathway, highlighting the critical intermediate and the role of the base.

Caption: SNAr reaction pathway showing the necessity of initial deprotonation followed by nucleophilic attack at C4.

Troubleshooting & Critical Process Parameters (CPP)

Parameter	Recommendation	Impact of Deviation
Base Stoichiometry	2.2 – 3.5 eq	< 2.0 eq: Incomplete conversion; the first eq is consumed by the C2-OH group. > 5.0 eq: Wasteful, potential degradation.
Temperature	65 °C (MeOH) 85 °C (DMSO)	Too Low: Reaction stalls due to C3-methyl steric hindrance. Too High (>100°C): Risk of N-oxide reduction or rearrangement (Boekelheide-type).
Water Content	< 0.5%	High Water: Hydroxide competes with alkoxide, leading to 4-hydroxy impurity (pyridone formation).
Solvent Choice	DMSO or Alcohol	Non-polar (Toluene): Requires Phase Transfer Catalyst (e.g., TBAB) to dissolve the salt form.

Safety & Handling

• N-Oxide Stability: Pyridine N-oxides are generally stable but can undergo exothermic decomposition at very high temperatures. Do not distill the neat residue above 120 °C.

• Sodium Hydride: Releases hydrogen gas.[5] Use inert atmosphere (N₂/Ar) and proper venting.

• Chlorinated Waste: The leaving group is Chloride. Ensure aqueous waste streams are managed according to halogenated waste protocols.

References

• BenchChem. The Synthesis of Rabeprazole Sodium: A Comprehensive Technical Guide. (2025).[6][7] Retrieved from

• US Patent 5045552.Pyridine derivatives and their use as anti-ulcer agents. (Rabeprazole Original Patent). Describes the core SNAr chemistry on 4-chloro-pyridine N-oxides.

• Hajhussein, A. N. et al. Synthesis of 4-alkoxypyridines as intermediates for zwitterionic liquid crystals. Arkivoc (2018). Retrieved from

• Den Hertog, H. J. et al. Reactivity of 4-nitropyridine-N-oxide.[8] Recueil des Travaux Chimiques des Pays-Bas.[8] (Classic mechanistic foundation for SNAr on Pyridine N-oxides).

• PubChem. Pyridine, 4-chloro-3-methoxy-2-methyl-, 1-oxide Compound Summary. Retrieved from

Sources

• 1. Hydrolysis of α-Chloro-Substituted 2- and 4-Pyridones: Rate Enhancement by Zwitterionic Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. scispace.com [scispace.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. quora.com [quora.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. sciencemadness.org [sciencemadness.org]

Advanced Handling and Activation of Moisture-Sensitive Pyridine N-Oxides

Application Note & Technical Protocol Prepared for Researchers, Scientists, and Drug Development Professionals

Mechanistic Causality: The Hygroscopic Nature of Pyridine N-Oxides

Pyridine N-oxides are indispensable intermediates in modern synthetic chemistry, serving as versatile precursors for cross-coupling, regioselective functionalization, and complex heterocycle synthesis. However, the highly polarized N⁺–O⁻ dative bond imparts a strong dipole moment, making these compounds exceptionally hygroscopic.

When utilizing pyridine N-oxides in electrophilic activation workflows (e.g., using trifluoromethanesulfonic anhydride [Tf₂O], acetic anhydride [Ac₂O], or phosphoryl chloride [POCl₃]), trace moisture acts as a fatal nucleophilic competitor. Water rapidly hydrolyzes the activating agents and the transient O-activated pyridinium intermediates, reverting the system back to the unreactive N-oxide or leading to ring-opened degradation products. Consequently, rigorous dehydration of the starting material and strict adherence to Schlenk techniques are non-negotiable for reproducible yields.

Quantitative Evaluation of Drying Strategies

Commercially sourced pyridine N-oxides often contain significant molar equivalents of water. Standard desiccant drying is frequently insufficient due to the strong hydrogen-bonding network within the N-oxide crystal lattice. Below is a comparative analysis of common drying methodologies 1.

Drying Methodology	Typical Residual H₂O	Scalability	Time Required	Mechanistic Rationale & Limitations
Azeotropic Distillation (Toluene)	< 50 ppm	High (>100g)	4–6 hours	Toluene forms a minimum-boiling azeotrope with water, physically stripping moisture from the lattice. Highly recommended.
Sublimation (High Vacuum)	< 10 ppm	Very Low (<5g)	12–24 hours	Yields ultra-pure material but risks thermal decomposition if heating exceeds 130 °C.
Vacuum Oven (over P₂O₅)	100–300 ppm	Medium	24–48 hours	Relies on slow solid-state diffusion; prone to surface crusting which traps internal moisture.
Lyophilization	~500 ppm	Low	24 hours	Ineffective for strongly hydrogen-bonded water; primarily removes bulk/surface water.

Self-Validating Protocol: Rigorous Azeotropic Drying and Storage

To ensure absolute dryness without risking thermal decomposition, sequential azeotropic distillation with toluene followed by high-vacuum desiccation is the gold standard 2. Because the dried solid is highly deliquescent and difficult to weigh accurately on the benchtop, storing it as an anhydrous stock solution is highly recommended.

Fig 1: Azeotropic drying workflow for hygroscopic pyridine N-oxides.

Step-by-Step Procedure:

• Suspension: Transfer the commercial pyridine N-oxide (e.g., 10 g) into an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar. Add 100 mL of anhydrous toluene.

• Distillation: Equip the flask with a short-path distillation head. Under a gentle sweep of dry argon or nitrogen, heat the mixture to distill off approximately 80 mL of the toluene-water azeotrope.

• Iteration: Cool the flask slightly, add another 80 mL of fresh anhydrous toluene, and repeat the distillation. Perform this cycle a total of three times.

• Vacuum Desiccation: After the final distillation, remove the remaining toluene under reduced pressure using a rotary evaporator. Transfer the flask immediately to a high-vacuum line (equipped with a cold trap) and dry overnight (< 0.1 Torr).

• Stock Solution Preparation: Backfill the flask with argon. In a glovebox or using strict Schlenk technique, dissolve the resulting crystalline mass in a known volume of anhydrous solvent (e.g., CH₂Cl₂ or THF) to create a standardized stock solution (e.g., 1.0 M).

• Validation Checkpoint: The material must solidify into a crisp crystalline mass or thick syrup under high vacuum before solvent addition. A Karl Fischer (KF) titration of the final stock solution should confirm < 50 ppm H₂O.

Application Workflow 1: Electrophilic Activation with Tf₂O

Trifluoromethanesulfonic anhydride (Tf₂O) is a premier reagent for activating pyridine N-oxides, driving an "umpolung" of the pyridine ring that allows nucleophilic attack (e.g., by malonates or cyanides) at the 2- or 4-position 3, 4.

The Causality of Moisture Failure: Tf₂O reacts violently and instantaneously with water to form triflic acid (TfOH). If the N-oxide is wet, the Tf₂O is destroyed, and the resulting TfOH simply protonates the N-oxide, rendering it inert. Even if the O-triflyloxypyridinium intermediate forms, trace water will outcompete the desired nucleophile, hydrolyzing the intermediate back to the starting material 5.

Fig 2: Divergent pathways in Tf2O activation: Nucleophilic addition vs. moisture quenching.

Protocol: Regioselective Malonate Addition

• Preparation of Nucleophile: In an oven-dried Schlenk flask under argon, suspend NaH (1.2 equiv, 60% dispersion in mineral oil, pre-washed with hexanes) in anhydrous THF. Dropwise add diethyl malonate (1.2 equiv) at 0 °C. Stir until gas evolution ceases (approx. 30 mins) to form the malonate anion.

• Activation of N-Oxide: In a separate flame-dried flask, add the anhydrous pyridine N-oxide stock solution (1.0 equiv) in CH₂Cl₂. Cool the solution to -78 °C using a dry ice/acetone bath.

• Electrophilic Addition: Dropwise add Tf₂O (1.1 equiv) via a gastight syringe.

  • Validation Checkpoint: A distinct color change (typically pale yellow to deep orange/red) should occur immediately, indicating the successful formation of the O-triflyloxypyridinium intermediate. If the solution remains colorless or the color rapidly fades, moisture has quenched the reaction.

• Nucleophilic Attack: Transfer the pre-formed malonate anion solution dropwise into the activated N-oxide solution at -78 °C.

• Completion: Allow the reaction to slowly warm to room temperature over 4 hours. Quench with saturated aqueous NaHCO₃, extract with CH₂Cl₂, dry over Na₂SO₄, and purify via flash chromatography.

Application Workflow 2: The Boekelheide Rearrangement

The Boekelheide reaction is a classic transformation that converts 2-alkylpyridine N-oxides into 2-(hydroxymethyl)pyridines via a concerted[3,3]-sigmatropic rearrangement 6. While originally performed with Ac₂O at high temperatures (140 °C), modern variants utilize trifluoroacetic anhydride (TFAA) to allow the reaction to proceed at room temperature.

The Causality of Moisture Failure: The mechanism requires the initial formation of an O-trifluoroacetylpyridinium intermediate. The trifluoroacetate counterion acts as a mild base to deprotonate the α-methyl group, forming an anhydrobase that undergoes the [3,3]-sigmatropic shift 7. If moisture is present, it prematurely hydrolyzes the O-acyl intermediate back to the N-oxide before the highly ordered transition state of the sigmatropic rearrangement can be achieved.

Protocol: Room-Temperature Boekelheide Rearrangement

• Setup: Dissolve rigorously dried 2-picoline N-oxide (1.0 equiv) in anhydrous CH₂Cl₂ (0.2 M) in a flame-dried round-bottom flask under argon.

• Acylation: Cool the solution to 0 °C. Dropwise add TFAA (1.5 equiv) via syringe.

• Rearrangement: Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

  • Validation Checkpoint: TLC monitoring (using alumina plates or neutralizing the silica with Et₃N) should show the complete consumption of the highly polar N-oxide baseline spot and the formation of a higher-Rf intermediate (the trifluoroacetate ester).

• Hydrolysis: To cleave the resulting trifluoroacetate ester, add an equal volume of 10% aqueous NaOH and stir vigorously for 2 hours at room temperature.

• Isolation: Separate the organic layer, extract the aqueous layer twice with CH₂Cl₂, dry the combined organics over Na₂SO₄, and concentrate in vacuo to yield the 2-(hydroxymethyl)pyridine.

References

• Purification of Pyridine - Chempedia - LookChem.
• How to dry pyridine N-oxide obtained commerically : r/Chempros - Reddit.
• Regioselective synthesis of pyridines by redox alkylation of pyridine N-oxides with malon
• Trifluoromethanesulfonic Anhydride in Amide Activation: A Powerful Tool to Forge Heterocyclic Cores - TCI Chemicals.
• Formal Synthesis of Ortho-Cyanated N-Heterocycles via Direct, Metal-Free Cyanation of N-Oxides Under Benign Conditions - MDPI.
• Boekelheide reaction - Wikipedia.
• Mechanism of the Boekelheide rearrangement - Henry Rzepa's Blog - Ch.imperial.

Sources

• 1. Purification of Pyridine - Chempedia - LookChem [lookchem.com]
• 2. reddit.com [reddit.com]
• 3. Regioselective synthesis of pyridines by redox alkylation of pyridine N-oxides with malonates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tcichemicals.com [tcichemicals.com]
• 5. mdpi.com [mdpi.com]
• 6. Boekelheide reaction - Wikipedia [en.wikipedia.org]
• 7. Mechanism of the Boekelheide rearrangement - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide

Welcome to the technical support center for the synthesis of 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to optimize your synthetic outcomes. The information herein is grounded in established chemical principles and validated experimental practices to ensure reliability and reproducibility.

Overview of the Synthesis

The synthesis of 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide is a critical step in the preparation of various pharmaceutical intermediates. The primary and most common synthetic route involves the N-oxidation of the corresponding pyridine derivative, 4-chloro-3-methyl-2-pyridinemethanol. This transformation is typically achieved using an oxidizing agent, with peroxy acids being a prevalent choice.

A common method for this oxidation involves the use of hydrogen peroxide in conjunction with an acid, such as acetic acid, to form peracetic acid in situ.[1][2] This approach, while effective, can present challenges related to reaction control and safety, particularly on a larger scale.[1][2] Alternative methods employing other oxidizing agents or catalysts have been developed to mitigate these issues and improve yield and safety.[1][3]

This guide will focus on troubleshooting the common hydrogen peroxide/acetic acid method and provide insights into alternative approaches to enhance your synthetic efficiency.

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the synthesis of 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide.

Issue 1: Low or No Product Yield

Q1: My reaction has resulted in a very low yield or no desired product at all. What are the likely causes?

A1: Several factors can contribute to a low or non-existent yield. A systematic approach to troubleshooting is recommended:

• Reagent Quality:

  • Hydrogen Peroxide: Ensure the concentration of your hydrogen peroxide solution is accurate. Over time, H₂O₂ can decompose, leading to a lower effective concentration. It is advisable to use a fresh, unopened bottle or titrate an older bottle to confirm its concentration.

  • Starting Material Purity: The purity of the starting 4-chloro-3-methyl-2-pyridinemethanol is crucial. Impurities can interfere with the oxidation reaction. Verify the purity of your starting material using appropriate analytical techniques (e.g., NMR, GC-MS).

• Reaction Conditions:

  • Temperature Control: The formation of peracetic acid from hydrogen peroxide and acetic acid is an exothermic reaction.[4] Insufficient cooling can lead to a rapid, uncontrolled reaction, potentially causing decomposition of the product and posing a safety hazard.[1][2] Conversely, if the temperature is too low, the reaction rate will be significantly slower, leading to incomplete conversion. A recommended temperature range for the oxidation is typically between 70-90°C.[5]

  • Reaction Time: The reaction may not have been allowed to proceed to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the optimal reaction time.

• Work-up Procedure:

  • pH Adjustment: After the reaction, it is critical to neutralize the excess acid. Failure to do so can lead to product degradation during extraction and isolation. The pH should be carefully adjusted to a neutral or slightly basic range (pH 7-9) using a suitable base, such as sodium hydroxide or sodium carbonate solution.[1]

  • Extraction Efficiency: Inefficient extraction will result in product loss. Dichloromethane is a commonly used solvent for extracting the N-oxide product.[1] Ensure a sufficient volume of solvent is used and that the extractions are performed multiple times to maximize recovery.

Issue 2: Formation of Impurities and Side Products

Q2: I've obtained the desired product, but it's contaminated with significant impurities. What are the common side reactions, and how can I minimize them?

A2: The formation of byproducts is a common challenge. Understanding the potential side reactions is key to minimizing their occurrence.

• Over-oxidation: While the goal is N-oxidation, harsh reaction conditions (e.g., high temperature, excess oxidant) can lead to the oxidation of the methyl group or other sensitive functionalities on the pyridine ring. Careful control of stoichiometry and temperature is essential.

• Ring Opening or Degradation: Pyridine N-oxides can be susceptible to rearrangement or degradation under strongly acidic or high-temperature conditions.[6] The reaction of 2-chloro-4-methyl-pyridine-N-oxide with acetic anhydride, for instance, is known to produce tar-like byproducts.[6]

• Hydrolysis of the Chloro Group: Although less common under typical N-oxidation conditions, prolonged reaction times or elevated temperatures in the presence of water could potentially lead to the hydrolysis of the chloro-substituent, though this is more likely under strongly basic conditions.[7][8][9]

To minimize impurities:

• Optimize Oxidant Stoichiometry: Use a slight excess of the oxidizing agent, but avoid a large excess to prevent over-oxidation.

• Precise Temperature Control: Maintain the reaction temperature within the optimal range. Use a temperature-controlled reaction vessel.

• Monitor Reaction Progress: As mentioned previously, monitoring the reaction allows you to stop it once the starting material is consumed, preventing further side reactions.

Issue 3: Difficult or Inefficient Purification

Q3: I'm having trouble purifying the final product. What are the recommended purification methods?

A3: The purification of 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide typically involves the following steps:

• Extraction and Washing: After neutralizing the reaction mixture, the product is extracted into an organic solvent like dichloromethane.[1] The organic layer should be washed with water to remove any remaining inorganic salts and then with a saturated brine solution to aid in drying.

• Drying and Solvent Removal: The organic extract should be dried over an anhydrous drying agent such as sodium sulfate (Na₂SO₄).[1] The solvent is then removed under reduced pressure.[1]

• Crystallization/Recrystallization: The crude product can often be purified by crystallization or recrystallization from a suitable solvent or solvent mixture. Experiment with different solvents (e.g., ethyl acetate, acetone, isopropanol) to find the one that provides good solubility at elevated temperatures and poor solubility at room temperature or below.

• Column Chromatography: If crystallization does not yield a product of sufficient purity, column chromatography on silica gel is a viable option. A gradient elution system, for example, starting with a non-polar solvent and gradually increasing the polarity with a more polar solvent (e.g., hexane/ethyl acetate or dichloromethane/methanol), can effectively separate the desired product from impurities.

Experimental Protocols

Protocol 1: Standard Synthesis using Hydrogen Peroxide and Acetic Acid

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and scale.

Materials:

• 4-Chloro-3-methyl-2-pyridinemethanol

• Glacial Acetic Acid

• 30-35% Hydrogen Peroxide

• Dichloromethane

• Sodium Hydroxide solution (e.g., 8-12% w/v)

• Anhydrous Sodium Sulfate

• Deionized Water

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-chloro-3-methyl-2-pyridinemethanol in glacial acetic acid.

• Slowly add the hydrogen peroxide solution to the stirred mixture. Caution: The reaction can be exothermic. Maintain the temperature of the reaction mixture, typically between 70-85°C, using a water bath for cooling or heating as necessary.[1]

• Stir the reaction mixture at this temperature for several hours. Monitor the reaction progress by TLC or HPLC until the starting material is consumed.

• Cool the reaction mixture to room temperature (or below 40°C).[1]

• Carefully neutralize the reaction mixture by the slow addition of a sodium hydroxide solution until the pH is between 7 and 9.[1]

• Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3x).

• Combine the organic extracts and wash them with water until the aqueous layer is neutral, followed by a wash with saturated brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: Alternative N-Oxidation using meta-Chloroperoxybenzoic Acid (m-CPBA)

For researchers seeking a milder and often more selective oxidizing agent, m-CPBA is an excellent alternative to the hydrogen peroxide/acetic acid system.[3][10][11]

Materials:

• 4-Chloro-3-methyl-2-pyridinemethanol

• meta-Chloroperoxybenzoic Acid (m-CPBA)

• Dichloromethane (or another suitable solvent like chloroform or ethyl acetate)

• Saturated Sodium Bicarbonate solution

• Saturated Sodium Thiosulfate solution

• Anhydrous Sodium Sulfate

Procedure:

• Dissolve 4-chloro-3-methyl-2-pyridinemethanol in dichloromethane in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution in an ice bath.

• Add m-CPBA portion-wise to the stirred solution, maintaining the temperature at 0-5°C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for several hours, monitoring the progress by TLC.

• Upon completion, cool the reaction mixture again in an ice bath and quench the excess m-CPBA by adding a saturated sodium thiosulfate solution.

• Wash the organic layer with a saturated sodium bicarbonate solution to remove the meta-chlorobenzoic acid byproduct, followed by a water wash and a brine wash.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product as described in Protocol 1.

Data Summary Table

Parameter	H₂O₂/Acetic Acid Method	m-CPBA Method
Oxidizing Agent	Peracetic acid (formed in situ)	meta-Chloroperoxybenzoic Acid
Typical Yield	93-95% (as per patent examples)[1]	Generally high, often >90%[10]
Reaction Temp.	70-90°C[1][5]	0°C to Room Temperature
Key Advantages	Cost-effective reagents.	Milder conditions, higher selectivity.[3]
Key Disadvantages	Potentially hazardous, requires careful temperature control.[1][2]	More expensive, requires quenching of excess oxidant.

Visualizing the Process

General N-Oxidation Workflow

Caption: A generalized workflow for the N-oxidation of a pyridine derivative.

Troubleshooting Logic for Low Yield

Caption: A decision tree for troubleshooting low product yield in the synthesis.

References

Sources

• 1. CN107129466B - Synthetic method of 4-chloro-3-methoxy-2-methylpyridine-N-oxide - Google Patents [patents.google.com]
• 2. CN107129466A - The synthetic method of the picoline N oxides of 4 chlorine, 3 methoxyl group 2 - Google Patents [patents.google.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. US5869678A - Oxidation of pyridine and derivatives - Google Patents [patents.google.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. Hydrolysis of α-Chloro-Substituted 2- and 4-Pyridones: Rate Enhancement by Zwitterionic Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Experiments - Hydrolysis of chloromethylsilanes [chemiedidaktik.uni-wuppertal.de]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]

Troubleshooting low purity in 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide production

Introduction: The "Purity Paradox" in N-Oxidation

You are likely accessing this guide because your synthesis of 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide (an essential intermediate for Rabeprazole and other proton pump inhibitors) has hit a wall. The conversion looks good by TLC, but the isolated purity is stubbornly low (<95%), or the yield collapses during workup.

In my 15 years of optimizing heterocyclic oxidations, I have found that this specific molecule suffers from a "Purity Paradox": the very N-oxide moiety you are trying to install activates the ring toward side reactions (specifically at the 4-Cl position) and alters the solubility profile so drastically that standard extractions often fail.

This guide moves beyond generic textbook advice. We will troubleshoot the kinetics of oxidation, the thermodynamics of workup, and the forensic analysis of your impurities.

Module 1: Reaction Optimization (Upstream)

The Core Problem: Chemo-selectivity

The reaction targets the nitrogen lone pair, but the primary alcohol (

) is a competing nucleophile. If your purity is low, you are likely oxidizing the alcohol to an aldehyde or carboxylic acid.

FAQ: Synthesis Troubleshooting

Q: My conversion is incomplete (>5% starting material remains), but adding more oxidant causes new impurities. Why? A: You are hitting the "Selectivity Cliff."

• The Cause: If you use m-CPBA (meta-chloroperoxybenzoic acid), it often contains varying amounts of water or m-chlorobenzoic acid (m-CBA) depending on age. If you add excess m-CPBA to force conversion, you promote the oxidation of the benzylic alcohol to 4-chloro-3-methylpicolinaldehyde 1-oxide .

• The Fix:

  • Titrate your m-CPBA before use (iodometric titration) to know the exact active oxygen content.

  • Temperature Discipline: The N-oxidation is faster than alcohol oxidation at low temperatures. Maintain -5°C to 0°C during addition. Do not let it rise above 10°C until the oxidant is fully consumed.

  • Alternative Oxidant: For scale-up, switch to Urea-Hydrogen Peroxide (UHP) with Phthalic Anhydride . This system releases

    in a controlled manner, reducing over-oxidation risk.

Q: I see a "mystery peak" at RRT 0.85 that grows over time. What is it? A: This is likely the 4-Hydroxy derivative (hydrolysis product).

• The Mechanism: The N-oxide group withdraws electrons, making the pyridine ring highly electron-deficient. The Chlorine at position 4 becomes a "hot" leaving group for Nucleophilic Aromatic Substitution (

  ).

• The Fix: Avoid strong bases or high temperatures (>40°C) in the presence of water. If you are neutralizing with NaOH, ensure the local concentration never spikes (use rapid stirring and slow addition).

Module 2: Work-up & Purification (Downstream)

This is where 80% of purity issues arise. The N-oxide is water-soluble, while the m-CBA byproduct is a nightmare to separate.

The "m-CBA Trap" Protocol

Q: My product is contaminated with m-chlorobenzoic acid even after washing. How do I remove it? A: You cannot rely on simple partitioning. You must exploit the

difference.

• m-CBA

  : ~3.8

• Pyridine N-oxide

  : ~0.8 (protonated form)

Step-by-Step Purification Strategy:

• Quench: Destroy excess peroxide with saturated Sodium Sulfite (

  ). Crucial: Peroxides can oxidize your product during concentration.

• Solvent Swap: If reaction was in DCM, keep it. If in THF/Methanol, swap to DCM or Chloroform.

• The "pH Toggle" Extraction (The Secret Sauce):

  • Wash 1 (Acidic): Wash organic layer with dilute HCl (pH ~2). The m-CBA stays organic (protonated/neutral). The Product might partially protonate but largely stays organic due to the lipophilic Cl/Methyl groups. Note: This step removes non-acidic polar impurities.

  • Wash 2 (Basic - CRITICAL): Wash with saturated Sodium Bicarbonate (

    ) or Potassium Carbonate ( ).

    • Target pH: 8.5 - 9.0.

    • Why: This converts m-CBA to its salt (Sodium m-chlorobenzoate), forcing it into the aqueous layer. The Pyridine N-oxide remains neutral and stays in the organic layer.

• Drying: Dry over

  . Do not use as it can coordinate with the N-oxide oxygen, leading to yield loss on the filter cake.

Module 3: Analytical Forensics

Use this table to identify impurities in your HPLC traces.

Table 1: Impurity Profile (Reverse Phase C18)

Compound	Relative Retention Time (RRT)	Polarity Note	Origin
4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide	1.00	Target	Main Product
4-Chloro-3-methyl-2-pyridinemethanol	1.20 - 1.30	Less Polar	Unreacted Starting Material
4-Chloro-3-methylpicolinaldehyde 1-oxide	0.90 - 0.95	More Polar	Over-oxidation (Alcohol -> Aldehyde)
4-Hydroxy-3-methyl-2-pyridinemethanol 1-oxide	0.40 - 0.50	Highly Polar	Hydrolysis ( of Cl)
m-Chlorobenzoic Acid (m-CBA)	1.50 - 1.60	Non-Polar (at acidic pH)	Reagent Byproduct

Visualizing the Pathway

The following diagram illustrates the reaction pathways, highlighting where impurities are generated (Red) versus the desired path (Green).

Figure 1: Reaction pathway showing the target N-oxidation (Green) and competing failure modes (Red).

Troubleshooting Decision Tree

Follow this logic flow to diagnose your specific purity issue.

Figure 2: Logical decision tree for diagnosing specific impurity profiles.

References

• Yudin, A. K. (2002). "Amphoteric Nature of Pyridine N-oxides." Heterocycles, 56(1), 23-28.

• Sigma-Aldrich. "4-Chloro-3-methoxy-2-methylpyridine N-oxide Product Specification & Safety Data."

• U.S. National Institutes of Health (PubChem). "Pyridine, 4-chloro-3-methoxy-2-methyl-, 1-oxide Compound Summary."

• BenchChem Technical Guides. "Synthesis of 4-Chlorophenyl-2-pyridinylmethanol and related N-oxides."

Minimizing side reactions during chlorination of pyridine methanol N-oxides

Welcome to the technical support center for the synthesis of chloromethyl-pyridines from pyridine methanol N-oxides. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of this transformation. Here, we address common challenges, provide in-depth mechanistic explanations, and offer field-proven protocols to help you minimize side reactions and maximize the yield and purity of your target compounds.

Section 1: Troubleshooting Guide

This section addresses specific issues encountered during the chlorination of pyridine methanol N-oxides, a reaction often employing Vilsmeier-Haack-type conditions.

Issue 1: Low or No Yield of the Desired 2-(Chloromethyl)pyridine Product

You've run the reaction, but analysis (TLC, GC-MS, or NMR) shows a complex mixture, or a high percentage of unreacted starting material.

Probable Causes:

• Inactive Chlorinating Agent: Reagents like thionyl chloride (SOCl₂) and phosphorus oxychloride (POCl₃) are highly sensitive to moisture. Contamination with water will hydrolyze them, rendering them ineffective.

• Insufficient Activation: The reaction relies on the formation of a reactive intermediate from the chlorinating agent. For instance, when using POCl₃ in the presence of DMF, the Vilsmeier reagent (chloromethyleniminium salt) is the key electrophile.[1] If conditions are not optimal for its formation (e.g., temperature too low, poor quality DMF), the reaction will not proceed.

• Inappropriate Temperature: While higher temperatures can increase reaction rates, they can also lead to the decomposition of starting materials, reagents, or the desired product. Reactions involving pyridine N-oxides can be exothermic, and poor temperature control can lead to runaway reactions and undesired pathways.[2]

Recommended Solutions:

• Reagent Quality Check: Always use freshly opened or properly stored (under inert atmosphere) chlorinating agents. Consider titrating the reagent if its quality is in doubt.

• Optimize Reaction Temperature: Start the reaction at a low temperature (e.g., 0 °C) and allow it to slowly warm to room temperature or gently heat as needed.[3] Monitor the reaction progress closely by TLC or another suitable technique. For many pyridine N-oxide systems, maintaining the temperature below 30°C is critical.[1]

• Choice of Chlorinating Agent: The reactivity of the chlorinating agent is crucial. POCl₃ is often more reactive than SOCl₂.[4] For highly activated systems, a milder reagent like oxalyl chloride with catalytic DMF might provide better control.[5]

Issue 2: Significant Formation of a Byproduct Identified as a Formate Ester

A major byproduct is observed, which NMR and MS data suggest is the formate ester of the starting pyridine methanol N-oxide.

Probable Cause:

This is a classic and frequently encountered side reaction known as formyloxylation . It occurs when using a Vilsmeier reagent generated from DMF and a chlorinating agent like POCl₃. The N-oxide oxygen atom can act as a nucleophile, attacking the Vilsmeier intermediate. This leads to a rearrangement that transfers a formyl group to the methanol oxygen, generating the formate ester.

Recommended Solutions:

• Change the Chlorinating System: The most effective way to eliminate formyloxylation is to use a chlorination system that does not contain a formyl group source.

  • Thionyl Chloride (SOCl₂): Using SOCl₂ as both the solvent and reagent is a common and effective alternative.[6] It directly converts the alcohol to the chloride without the involvement of a Vilsmeier-type intermediate.

  • Phosphorus Pentachloride (PCl₅) or Phosphorus Trichloride (PCl₃): These reagents can also be effective but may require more stringent temperature control to avoid ring chlorination.[7]

• Modify Reaction Conditions: If you must use a POCl₃/DMF system, lowering the reaction temperature significantly (e.g., -10 °C to 0 °C) can sometimes favor the desired chlorination over the formyloxylation pathway by slowing the rate of the rearrangement.

Issue 3: Formation of Di- and Tri-chlorinated Byproducts or Ring Chlorination

Your mass spectrum shows peaks corresponding to the addition of multiple chlorine atoms to your molecule.

Probable Causes:

• Harsh Reaction Conditions: High temperatures and/or a large excess of a powerful chlorinating agent (like POCl₃ or PCl₅) can lead to over-chlorination.[2]

• Activated Pyridine Ring: The N-oxide group strongly activates the pyridine ring, particularly at the 2- and 4-positions, making it susceptible to electrophilic chlorination.[3][8] This is a competing pathway to the desired side-chain chlorination.

Recommended Solutions:

• Precise Stoichiometry: Carefully control the stoichiometry of the chlorinating agent. Use the minimum excess required to drive the reaction to completion.

• Lower Temperature: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. This dramatically increases selectivity for side-chain chlorination over ring chlorination.

• Milder Reagents: Consider using SOCl₂ or oxalyl chloride/Et₃N, which are generally less aggressive toward the pyridine ring than POCl₃.[4][5]

Issue 4: Product Degrades or Polymerizes During Workup or Storage

The desired 2-(chloromethyl)pyridine is isolated, but it quickly discolors (often turning red or black) or solidifies. NMR analysis shows complex polymeric material.

Probable Causes:

• Inherent Instability: 2-(Chloromethyl)pyridines are reactive alkylating agents. The pyridine nitrogen can act as a nucleophile and displace the chloride from another molecule, leading to a chain reaction of self-quaternization and polymerization.[4]

• Presence of Base: Residual base from the workup (e.g., sodium bicarbonate, triethylamine) will deprotonate the hydrochloride salt, generating the free-base form of 2-(chloromethyl)pyridine, which is significantly less stable and more prone to polymerization.[4]

• Elevated Temperatures: Distillation or concentration at high temperatures will accelerate the degradation and polymerization process.

Recommended Solutions:

• Isolate as the Hydrochloride Salt: The most common and effective strategy is to isolate and store the product as its hydrochloride salt.[6] The protonated pyridinium nitrogen is no longer nucleophilic, which prevents the self-alkylation reaction. This is often achieved by removing excess volatile reagents (like SOCl₂) under vacuum and using the resulting solid directly.[6]

• Avoid Free Base: Minimize exposure of the free-base form to elevated temperatures or prolonged storage. If the free base is required, it should be generated at low temperature, used immediately, and handled in a dilute solution.

• Low-Temperature Purification: If purification is necessary, use low-temperature methods. Avoid high-temperature distillation. Recrystallization of the hydrochloride salt or chromatography on silica gel at low temperatures are preferred methods.

• Proper Storage: Store the stable hydrochloride salt in a tightly sealed container at low temperatures (e.g., -20°C to 4°C) under an inert atmosphere to protect it from moisture.[9]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism for the chlorination of a pyridine methanol N-oxide with POCl₃/DMF?

A1: This reaction proceeds via a Vilsmeier-Haack-type mechanism.

• Formation of the Vilsmeier Reagent: N,N-Dimethylformamide (DMF) reacts with phosphorus oxychloride (POCl₃) to form a highly electrophilic chloromethyleniminium salt, often called the Vilsmeier reagent.[10]

• Activation of the Hydroxyl Group: The oxygen of the primary alcohol (-CH₂OH) attacks the electrophilic Vilsmeier reagent.

• Chloride Displacement: The adduct undergoes an intramolecular rearrangement where a chloride ion attacks the carbon of the -CH₂O- group, displacing the activated oxygen and forming the desired -CH₂Cl bond. The byproducts are DMF and a phosphate species.

The N-oxide functionality plays a crucial role by activating the pyridine system, but in this specific reaction (side-chain chlorination), the primary interaction is with the hydroxyl group.

Q2: Why is the N-oxide necessary? Can't I just chlorinate 2-pyridinemethanol directly?

A2: While direct chlorination of 2-pyridinemethanol with agents like SOCl₂ is possible, starting from the N-oxide (formed by oxidizing the corresponding 2-methylpyridine) is often a more robust and higher-yielding route in a multi-step synthesis.[6] The N-oxide group can make the starting material more soluble and can modulate the reactivity of the overall molecule. However, the most direct chlorination of pre-formed 2-pyridinemethanol is indeed with thionyl chloride.[6]

Q3: How do I choose the right chlorinating agent for my specific substrate?

A3: The choice depends on the substrate's reactivity and the potential for side reactions. The following table provides a general guideline:

Chlorinating Agent	Typical Conditions	Pros	Cons
Thionyl Chloride (SOCl₂)	Neat or in CH₂Cl₂, 0°C to reflux	Effective, clean conversion of alcohol to chloride; avoids formyloxylation.[6]	Highly corrosive and moisture-sensitive; can cause charring with sensitive substrates.
POCl₃ / Triethylamine	CH₂Cl₂, 0°C to RT	High conversion and selectivity for some substrates.[4]	Can cause ring chlorination; requires base.
POCl₃ / DMF	CH₂Cl₂, Dioxane, 0°C to 60°C	Forms Vilsmeier reagent for various transformations.[1]	High risk of formyloxylation side reaction.
Oxalyl Chloride / Base	CH₂Cl₂, 0°C	Mild conditions, high regioselectivity for ring chlorination.[3][5]	Can be less effective for side-chain chlorination; generates CO gas.

Q4: Can I use other bases besides triethylamine?

A4: Yes, other non-nucleophilic organic bases like diisopropylethylamine (DIPEA) or 2,6-lutidine can be used. 2,6-Lutidine can be particularly effective in preventing side reactions by selectively scavenging protons without interfering with other reactive centers.[3] Inorganic bases like potassium carbonate are generally not used as they have poor solubility in common organic solvents used for this reaction.

Section 3: Protocols and Visualizations

Protocol 1: Optimized Chlorination using Thionyl Chloride

This protocol is recommended for avoiding formyloxylation side products.

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add the pyridine methanol N-oxide (1.0 eq).

• Inert Atmosphere: Purge the flask with dry nitrogen or argon.

• Solvent/Reagent Addition: Cool the flask to 0°C using an ice bath. Slowly add excess thionyl chloride (SOCl₂, ~4-5 eq) via the dropping funnel over 30-60 minutes.[6] The reaction can be exothermic.

• Reaction: After the addition is complete, allow the mixture to stir at 0°C for 1 hour, then warm to room temperature and stir for an additional 1-2 hours, or gently heat to reflux for 1 hour until TLC analysis indicates complete consumption of the starting material.[6]

• Workup: Cool the reaction mixture. Carefully remove the excess thionyl chloride under reduced pressure (vacuum). The remaining solid residue is the crude 2-(chloromethyl)pyridine hydrochloride.[6]

• Purification (if necessary): The crude hydrochloride is often pure enough for subsequent steps. If further purification is needed, it can be recrystallized from a suitable solvent system (e.g., isopropanol/ether) or triturated with a non-polar solvent like diethyl ether to remove non-polar impurities.

Visualization 1: Key Reaction Pathways

The following diagram illustrates the desired chlorination pathway versus the common formyloxylation side reaction when using a POCl₃/DMF system.

Caption: Desired chlorination vs. formyloxylation side reaction.

Visualization 2: Troubleshooting Workflow

This decision tree provides a logical workflow for troubleshooting common issues during the reaction.

Sources

• 1. ijpcbs.com [ijpcbs.com]
• 2. US4221913A - Preparation of 2-(Chloromethyl)pyridine - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. 2-(Chloromethyl)pyridine | 4377-33-7 | Benchchem [benchchem.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. quod.lib.umich.edu [quod.lib.umich.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Vilsmeier-Haack Reaction (Chapter 112) - Name Reactions in Organic Synthesis [cambridge.org]

Technical Support Center: Purification of 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide

Welcome to the technical support center for the purification of 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges in isolating this key intermediate with high purity. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying chemical principles to empower you to troubleshoot and adapt these methods to your specific experimental context.

The successful synthesis of a target molecule is only half the battle; a robust purification strategy is paramount for ensuring the integrity of downstream applications. This guide provides a structured approach to removing the most common impurity—unreacted starting material—from your final product.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide?

The primary impurities are typically a combination of unreacted starting material and reagents from the oxidation step. The most common are:

• Unreacted Starting Material: 4-Chloro-3-methyl-2-pyridinemethanol.

• Oxidizing Agent By-products: If you used an organic peroxy acid like m-chloroperoxybenzoic acid (m-CPBA), the resulting m-chlorobenzoic acid will be present.[1]

• Residual Solvents: Solvents used in the reaction or initial work-up, such as dichloromethane (DCM) or acetic acid.[2][3]

Q2: How can I quickly assess the purity of my crude product and detect the starting material?

Thin Layer Chromatography (TLC) is the most effective and rapid method. The key principle here is the significant difference in polarity between the starting material and the N-oxide product.

• The N-Oxide Product: The N-oxide functional group introduces a strong dipole, making the product molecule significantly more polar than its parent pyridine.

• The Starting Material: 4-Chloro-3-methyl-2-pyridinemethanol is less polar.

On a silica gel TLC plate, the more polar N-oxide will have a stronger interaction with the stationary phase and will, therefore, travel a shorter distance up the plate, resulting in a lower Retention Factor (Rf) value . The unreacted starting material will have a higher Rf value . A common eluent system to test would be a mixture of a moderately polar solvent and a non-polar solvent (e.g., 50% Ethyl Acetate in Hexane, or 5-10% Methanol in Dichloromethane).

Q3: My final product is an oil or a waxy solid, but the literature suggests it should be a crystalline solid. What happened?

This is a classic sign of impurity. The presence of unreacted starting material or residual solvent disrupts the crystal lattice of your final product, leading to what is known as "melting point depression." The crude mixture has a lower melting point than the pure compound and may present as a gum or oil at room temperature.[4][5] A thorough purification via chromatography or recrystallization is necessary to obtain the desired crystalline solid.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you might encounter during the purification process.

Problem	Potential Cause	Recommended Solution
Product Won't Crystallize	The level of impurity is too high, inhibiting crystal lattice formation. Alternatively, the solution may not be sufficiently saturated.	Primary: Purify the crude material first using flash column chromatography to remove the bulk of the impurities. Secondary: If the product is relatively clean, try adding a few seed crystals of pure product or gently scratching the inside of the flask with a glass rod at the solvent line to initiate crystallization.
Low Yield After Recrystallization	Too much solvent was used, keeping a significant portion of the product dissolved even at low temperatures. The chosen solvent was not ideal (product has some solubility even when cold).	Optimize: Perform small-scale solvent screening tests to find the ideal solvent or solvent pair.[6] During the procedure, use the absolute minimum amount of hot solvent required to dissolve the crude product. Ensure cooling is slow and then thorough in an ice bath to maximize precipitation.[6]
Starting Material Still Present After a Single Recrystallization	The solubility properties of the starting material and the N-oxide are too similar in the chosen solvent.	Change Strategy: Switch to a different solvent system for a second recrystallization. If that fails, the polarity difference is best exploited by using flash column chromatography.
Product Appears Colored (Yellow/Brown)	Soluble, colored impurities are present, often arising from side reactions or decomposition at elevated temperatures.	Decolorize: During the recrystallization protocol, after dissolving the crude product in hot solvent, cool the solution slightly and add a small amount of activated charcoal. Re-heat to boiling for a few minutes, then perform a hot gravity filtration to remove the charcoal and the adsorbed impurities before allowing the solution to cool for crystallization.[7]

Purification Decision Workflow

Choosing the correct purification strategy depends on the scale of your reaction and the level of impurities. This diagram outlines a logical workflow for decision-making.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. CN115160220A - Synthesis process of pyridine-N-oxide - Google Patents [patents.google.com]
• 4. 4-Chloro-3-methoxy-2-methylpyridine N-oxide 97 122307-41-9 [sigmaaldrich.com]
• 5. 4-Chloro-3-methoxy-2-methylpyridine N-oxide | 122307-41-9 [chemicalbook.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. youtube.com [youtube.com]

Technical Support Center: Troubleshooting Pyridine N-Oxide Color Stability

Welcome to the Technical Support Center. Pyridine N-oxides are highly versatile intermediates crucial for the synthesis of active pharmaceutical ingredients (APIs) such as omeprazole and zinc pyrithione. However, their unique electronic structure makes them notoriously susceptible to severe discoloration—often shifting from a pristine colorless or pale yellow state to deep red, brown, or black.

As a Senior Application Scientist, I have designed this guide to move beyond superficial fixes. Here, we will dissect the chemical causality behind these color shifts and provide field-proven, self-validating protocols to restore and maintain the integrity of your intermediates.

Diagnostic Matrix: Identifying the Root Cause

Before intervening, you must diagnose the specific degradation pathway. The color of your crude or stored product is a direct indicator of the underlying chemical mechanism.

Color Profile	Likely Root Cause	Mechanistic Explanation	Primary Solution
Faint Yellow	Minor oxidative byproducts	Normal baseline for many substituted N-oxides; deepens slightly upon air exposure.	Often acceptable; store under Argon at 4–6 °C.
Deep Red / Orange	Trace Metal Contamination	Pyridine N-oxide acts as a weakly basic ligand, forming high-spin transition metal coordination complexes.	Use metal scavengers (EDTA) or silica filtration during workup.
Dark Brown / Black	Thermal Degradation / Over-oxidation	Homolytic C-O bond cleavage or deep oxidation by excess peroxides (e.g., mCPBA, H2O2).	Strict temperature control (<130 °C); quench excess oxidant completely.

The Science of Discoloration

To troubleshoot effectively, we must understand the dual nature of the pyridine N-oxide molecule. The N-O moiety acts as both a push-pull electron system and a weakly basic ligand with a pKa of approximately 0.79[1].

Fig 1: Mechanistic pathways leading to pyridine N-oxide discoloration.

Trace Metal Complexation: Pyridine N-oxides readily form octahedral homoleptic complexes with transition metals such as Fe(II), Co(II), Ni(II), and Cu(II)[1][2]. Even parts-per-million (ppm) levels of iron leaching from stainless steel reactors or spatulas can trigger intense ligand-to-metal charge transfer (LMCT) bands, turning the product deep red.

Photochemical and Thermal Degradation: Exposure to UV light initiates photochemical rearrangement through highly strained, transient oxaziridine intermediates, yielding colored byproducts[3]. Thermally, pushing distillation temperatures too high will induce decomposition.

Deep-Dive Troubleshooting (FAQs)

Q: Why did my pale yellow Pyridine N-oxide turn deep red/orange during the aqueous workup? A: This is the hallmark of trace metal contamination. Because pyridine N-oxides are excellent ligands[1], they will scavenge trace bivalent metals (Mn, Co, Ni, Cu, Zn) from your solvents, reagents, or glassware[2]. Actionable Fix: Do not attempt to distill out the color. Instead, wash your organic layer with an aqueous EDTA solution or pass the crude mixture through a short pad of silica gel to break the coordination complexes.

Q: My product slowly turns brown during storage on the bench. How can I prevent this? A: Benchtop storage exposes the highly hygroscopic N-oxide to ambient moisture and light. UV light drives oxaziridine formation[3], while absorbed water facilitates hydrolytic side reactions. Actionable Fix: Store the purified product at 4–6 °C in a chemical refrigerator, strictly protected from light, and under an inert argon atmosphere. When stored under these conditions, no apparent decomposition or discoloration occurs over several weeks[4].

Q: How do I remove water from a syrupy, discolored N-oxide without causing thermal degradation? A: Direct heating under high vacuum often leads to thermal decomposition before the water is fully removed. Because pyridine N-oxides are highly hygroscopic, they trap water stubbornly. Actionable Fix: Utilize azeotropic distillation. Combine the crude N-oxide with an excess of anhydrous toluene and distill at normal pressure. The toluene carries away the water azeotropically at a safe temperature, allowing the residue to solidify under high vacuum[5].

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Do not skip the validation checks; they are your proof of causality.

Fig 2: Troubleshooting and purification workflow for discolored batches.

Protocol A: Metal-Free Workup and Oxidant Quenching

Purpose: To prevent over-oxidation and metal complexation during the isolation of pyridine N-oxides synthesized via peracid (e.g., mCPBA) or Oxone oxidation.

• Quenching: Once the oxidation is complete, cool the reaction mixture to 0 °C. Slowly add a 10% aqueous solution of sodium thiosulfate (

  ) to destroy unreacted peroxides.

• System Validation (Critical): Spot the aqueous layer onto starch-iodide paper. A colorless result validates the complete destruction of peroxides. If the paper turns blue/black, repeat step 1.

• Metal Scavenging: Add 0.5 M aqueous EDTA (pH 8) to the biphasic mixture and stir vigorously for 15 minutes to sequester trace bivalent metals[1][2].

• Extraction: Separate the organic layer, extract the aqueous layer twice with dichloromethane, and dry the combined organics over anhydrous

  .

• Filtration: Pass the dried organic layer through a 2-inch plug of silica gel (40–63 µm) to remove any remaining highly polar colored byproducts[4].

Protocol B: Azeotropic Drying and Purification

Purpose: To rescue a discolored, wet, syrupy pyridine N-oxide batch and convert it into a stable, dry solid without thermal degradation[5].

• Solvent Exchange: Transfer the wet/syrupy crude pyridine N-oxide to a round-bottom flask. Add a 10-fold volumetric excess of anhydrous toluene.

• Azeotropic Distillation: Equip the flask with a short-path distillation head. Distill the toluene at atmospheric pressure under a steady stream of nitrogen or argon. The water will co-distill with the toluene.

• Repeat: Add a fresh portion of anhydrous toluene to the residue and repeat the distillation to ensure complete moisture removal[5].

• Vacuum Solidification: Connect the flask to a high-vacuum line (equipped with a cold trap) and leave it overnight. The removal of residual toluene will induce crystallization.

• System Validation (Critical): The product must transition from a viscous syrup to a free-flowing solid. Verify purity by checking the melting point (65–66 °C for unsubstituted pyridine N-oxide)[6].

• Storage: Immediately transfer the solid to a dark amber bottle, flush with argon, seal tightly, and store at 4–6 °C[4].

References

• Wikipedia Contributors. "Pyridine-N-oxide". URL: [Link]

• Organic Syntheses. "Catalytic, Metal-Free Oxidation of Primary Amines to Nitriles". URL: [Link]

• Journal of the Chemical Society, Dalton Transactions. "Pyridine N-oxide and quinoline N-oxide complexes with bivalent manganese, cobalt, nickel, copper, and zinc thiocyanates and selenocyanates". URL: [Link]

• Reddit /r/Chempros. "How to dry pyridine N-oxide obtained commercially". URL: [Link]

• Wikipedia Contributors. "Transition metal complexes of pyridine-N-oxides". URL: [Link]

Sources

• 1. Transition metal complexes of pyridine-N-oxides - Wikipedia [en.wikipedia.org]
• 2. Pyridine N-oxide and quinoline N-oxide complexes with bivalent manganese, cobalt, nickel, copper, and zinc thiocyanates and selenocyanates - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. 2-Pyridinol-1-oxide | 822-89-9 | Benchchem [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. reddit.com [reddit.com]
• 6. Pyridine-N-oxide - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

Comparative Mass Spectrometry Guide: Pyridine N-Oxides vs. Hydroxylated Isomers

Executive Summary

In drug development, distinguishing Pyridine N-oxides from their Hydroxylated Pyridine isomers is a critical, high-stakes analytical challenge. Both share the exact elemental composition (isobaric) and often co-elute in reverse-phase chromatography. Misidentification can lead to erroneous metabolic pathway mapping and safety assessments.

This guide objectively compares the mass spectrometric behavior of Pyridine N-oxides against their hydroxylated counterparts.[1][2][3][4] Unlike standard templates, this document focuses on the mechanistic divergence between the N-O bond cleavage and the phenolic ring stability, providing a self-validating protocol to prevent false positives in metabolite identification (MetID).

Mechanistic Foundations: The "Fragile Oxygen" vs. "Stable Ring"

To distinguish these isobars, one must exploit the difference in bond dissociation energies (BDE). The N-oxide functionality contains a dative N→O bond that is significantly more labile than the covalent C-OH bond of a hydroxypyridine.

The Primary Differentiator: Neutral Loss Patterns

The "fingerprint" of a Pyridine N-oxide is the loss of oxygen, whereas Hydroxylated Pyridines typically undergo dehydration or ring degradation.

Feature	Pyridine N-Oxide	Hydroxylated Pyridine (Isomer)	Mechanistic Cause
Primary Neutral Loss	-16 Da (O) / -17 Da (OH)	-18 Da (H₂O) / -28 Da (CO)	Weak N-O bond vs. Stable Phenolic C-O
Thermal Stability	Low (Prone to in-source decay)	High (Stable in source)	N-O bond cleavage at high temp
Diagnostic Ion		or	Deoxygenation vs. Dehydration/Ring contraction
Rearrangement	Meisenheimer (Alkoxy migration)	Tautomerization (Lactam-Lactim)	Substituent dependent

The "Oxygen Swing" Mechanism

Under Collision-Induced Dissociation (CID), Pyridine N-oxides often undergo a rearrangement where the oxygen radical attacks the ortho-carbon, temporarily forming a cyclic intermediate before expelling CO or undergoing ring contraction. However, the direct loss of Oxygen (

) remains the primary diagnostic marker in ESI-MS/MS.

Visualization of Fragmentation Pathways[4][5][6][7]

The following diagram illustrates the divergent fragmentation pathways that allow for structural differentiation.

Figure 1: Divergent fragmentation pathways.[4] Path A (Red) highlights the diagnostic deoxygenation unique to N-oxides.

Critical Experimental Parameters (The "Trust" Factor)

Reliable identification requires controlling the Ion Source Temperature . This is the most common source of error in N-oxide analysis.

The Thermal Artifact Trap

Pyridine N-oxides can thermally deoxygenate in the ESI or APCI source before entering the mass analyzer.

• Observation: You see a peak corresponding to the parent drug (M-16 relative to the metabolite) in the MS1 scan.

Comparative Ionization Performance

Parameter	Electrospray (ESI)	APCI	Recommendation
Softness	High	Low (Harder)	Use ESI for initial screening.
In-Source Decay	Moderate (Temp dependent)	High (Often total deoxygenation)	Avoid APCI for N-oxide confirmation unless necessary.
Sensitivity	Excellent for polar N-oxides	Good for non-polar parents	ESI is preferred for metabolites.

Validated Experimental Protocol

This protocol is designed to be self-validating . It includes a specific control step to verify that observed fragments are real and not thermal artifacts.

Step 1: Source Optimization (The "Cool" Approach)

• Initial Setup: Set ESI Source Temperature (or Desolvation Gas Temp) to < 350°C .

• Flow Rate: Maintain standard LC flow (e.g., 0.3–0.5 mL/min).

• Voltage: Keep Cone Voltage/Declustering Potential moderate (e.g., 20–40V) to prevent in-source fragmentation.

Step 2: The "Ramp" Validation

To confirm an N-oxide, run the "Source Temperature Ramp" experiment:

• Inject the sample at 200°C source temp. Record the ratio of Parent Ion (

  ) to Deoxygenated Ion ( ).

• Inject the sample at 450°C source temp.

• Validation Logic: If the ratio of the Deoxygenated Ion (

  ) increases significantly at higher temperature, the analyte is likely an N-oxide undergoing thermal decay. Hydroxylated isomers will remain stable.

Step 3: MS/MS Confirmation

• Isolate the precursor ion (

  ).

• Apply Collision Energy (CE) ramp (10 -> 50 eV).

• Decision Logic:

Figure 2: Logical decision tree for assigning N-oxide vs. Hydroxyl structures based on MS/MS data.

References

• Ma, S., et al. (2005).[5] "Thermally induced N-to-O rearrangement of tert-N-oxides in atmospheric pressure chemical ionization and atmospheric pressure photoionization mass spectrometry." Analytical Chemistry. [Link]

• Ramanathan, R., et al. (2000).[5][6] "Liquid chromatography/mass spectrometry methods for distinguishing N-oxides from hydroxylated compounds." Analytical Chemistry. [Link]

• Tong, W., et al. (2001). "Fragmentation of N-oxides (deoxygenation) in atmospheric pressure ionization: investigation of the activation process." Rapid Communications in Mass Spectrometry. [Link]

• Chowdhury, S.K., et al. (2010). "Thermally induced intramolecular oxygen migration of N-oxides in atmospheric pressure chemical ionization mass spectrometry." Rapid Communications in Mass Spectrometry. [Link]

Sources

• 1. An experimental and computational study on the dissociation behavior of hydroxypyridine N-oxides in atmospheric pressure ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Thermally induced N-to-O rearrangement of tert-N-oxides in atmospheric pressure chemical ionization and atmospheric pressure photoionization mass spectrometry: differentiation of N-oxidation from hydroxylation and potential determination of N-oxidation site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fragmentation of N-oxides (deoxygenation) in atmospheric pressure ionization: investigation of the activation process - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Comparison Guide: IR Identification of 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide

This guide provides a technical comparison and identification protocol for 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide , a critical intermediate in the synthesis of proton pump inhibitors (e.g., Rabeprazole).[1]

Executive Summary & Structural Context

Target Molecule: 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide CAS: 1329793-61-4 (Related: 122307-41-9 for methoxy analog) Primary Application: Pharmaceutical intermediate for benzimidazole-based PPIs.[1]

The Analytical Challenge: Distinguishing the N-oxide target from its unoxidized precursor (4-Chloro-3-methyl-2-pyridinemethanol) is the primary quality control requirement.[1] Standard HPLC can separate them, but IR spectroscopy provides an immediate, functional-group-specific confirmation of the N-oxidation state and the integrity of the chloropyridine ring.

Key Structural Features for IR Analysis:

• N-Oxide Moiety (ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  ): A strong dipole introducing a characteristic stretching vibration.

• 2-Hydroxymethyl Group (ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  ): Capable of forming a stable intramolecular hydrogen bond with the N-oxide oxygen, creating a pseudo-7-membered ring. This significantly shifts the O-H stretch compared to free alcohols.

• 4-Chloro Substituent: Provides a distinct "fingerprint" band in the lower frequency region.[1]

Comparative IR Peak Analysis

The following table contrasts the Target Molecule with its direct precursor (Reduced Form) and a generic reference (Pyridine N-Oxide) to highlight diagnostic shifts.

Table 1: Diagnostic Peak Comparison

Functional Group	Vibration Mode	Target: N-Oxide (Expected)	Precursor: Free Pyridine	Generic Pyridine N-Oxide	Diagnostic Note
N-Oxide	N-O Stretch	1240 – 1260 cm⁻¹ (Strong)	Absent	~1250 cm⁻¹	Primary ID Band. The 4-Cl group (electron-withdrawing) may shift this slightly lower than electron-rich alkyl pyridine N-oxides.
Alcohol	O-H Stretch	3150 – 3250 cm⁻¹ (Broad, Shifted)	3300 – 3400 cm⁻¹ (Free)	Absent	Intramolecular H-Bonding. The OH...O-N interaction lowers the frequency significantly compared to the precursor.
Aromatic Ring	C=N / C=C Stretch	1460 – 1600 cm⁻¹	1550 – 1600 cm⁻¹	1465, 1602 cm⁻¹	N-oxidation changes ring electron density, often splitting the 1500-1600 region bands.
Chloride	C-Cl Stretch	740 – 760 cm⁻¹ (Medium-Strong)	700 – 750 cm⁻¹	Absent	Confirms the 4-position substitution. Unaffected by N-oxidation but critical for purity vs. dechlorinated impurities.
N-O Bend	N-O Bending	830 – 850 cm⁻¹	Absent	~840 cm⁻¹	Often overlaps with C-H out-of-plane bending; less diagnostic than the stretch.

Detailed Mechanism of Spectral Shifts

The Intramolecular Hydrogen Bond Effect

Unlike simple alcohols, the 2-hydroxymethyl group in the N-oxide allows for a specific interaction. The proton of the hydroxyl group aligns with the oxygen of the N-oxide.

• Mechanism:

• Spectral Consequence: The O-H stretching band, normally found at ~3350 cm⁻¹, shifts to a lower wavenumber (Red Shift) and often broadens. In solid-state (ATR/KBr), this band may appear as a distinct, broad hump centered around 3200 cm⁻¹, clearly distinguishing it from the sharp, free OH of water or non-interacting alcohols.

The N-O "Push-Pull"

The N-oxide bond has significant double-bond character due to resonance.[1]

• 4-Chloro Influence: The chlorine atom at position 4 is electron-withdrawing by induction (ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  ) but electron-donating by resonance ( ). In N-oxides, the back-donation from the oxygen into the ring is significant. The presence of Cl stabilizes the resonance forms, typically keeping the N-O stretch intense and sharp near 1250 cm⁻¹, preventing the "washout" sometimes seen in highly substituted rings.

Visualization of Structural Dynamics

Diagram 1: Functional Group Mapping & H-Bonding

This diagram illustrates the key vibrational nodes and the intramolecular interaction.

Caption: Functional group mapping showing the critical intramolecular hydrogen bond between the Hydroxyl donor and N-Oxide acceptor.

Experimental Protocol (Self-Validating)

To ensure reproducible identification, follow this specific ATR (Attenuated Total Reflectance) protocol. ATR is preferred over KBr pellets to avoid moisture interference in the critical O-H region.

Step-by-Step Workflow

• Instrument Setup:

  • Mode: FT-IR with Diamond or ZnSe ATR crystal.[1]

  • Resolution: 4 cm⁻¹.[1]

  • Scans: Minimum 32 scans (to resolve the C-Cl band clearly from noise).

  • Range: 4000 – 600 cm⁻¹.[1]

• Sample Preparation:

  • Ensure the sample is a dry solid. Residual solvents (methanol/ethanol) will obscure the O-H and C-O regions.

  • Validation Step: If the spectrum shows a sharp peak at 1640 cm⁻¹ (H-O-H bend), the sample is wet. Dry under vacuum at 40°C for 2 hours and re-run.

• Data Acquisition & Processing:

  • Apply high pressure to the ATR clamp to ensure good contact with the hard crystalline solid.

  • Baseline Correction: Apply automatic baseline correction, specifically checking the curvature in the 3500–2500 cm⁻¹ region.

• Identification Logic (Decision Tree):

Caption: Decision tree for confirming identity and ruling out common precursors or impurities.

References

• Thornton, D. A., & Watkins, G. M. (1992). An Assessment of the Assignment of Characteristic N-O Vibrations in Aromatic N-Oxides. Spectroscopy Letters, 25(7), 1023–1036. Link

• Szafran, M. (2003). Hydrogen bonding in pyridine N-oxide/acid systems: Proton transfer and fine details revealed by FTIR, NMR, and X-ray diffraction. Journal of Molecular Structure, 651, 289-297.[1] (Validating intramolecular H-bonding in N-oxides).

• Sigma-Aldrich. (2024). 4-Chloropyridine N-oxide Product Specification & Safety Data. Link

• National Institute of Standards and Technology (NIST). (2023). Infrared Spectra of Pyridine Derivatives. NIST Chemistry WebBook, SRD 69. Link

Sources

• 1. chemscene.com [chemscene.com]

Comparative Synthetic Strategies for 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide

Executive Summary

4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide is a critical, high-value intermediate in the synthesis of proton pump inhibitors (PPIs), most notably Rabeprazole .[1] Its synthesis presents a classic "chemoselectivity paradox": the pyridine ring requires activation (N-oxidation) to install the C4-chloro substituent, but the subsequent hydroxymethylation (Boekelheide rearrangement) typically destroys that same N-oxide functionality.

Consequently, the synthesis is not a single step but a strategic sequence. This guide objectively compares the two dominant industrial philosophies for accessing this target:

• The "Nitro-Activation" Route (Classic): Relies on C4-nitration followed by nucleophilic substitution.

• The "Catalytic Green" Route (Modern): Utilizes catalytic oxidation and milder chlorination reagents to improve atom economy and safety.

Part 1: Strategic Route Analysis

Route A: The Classical Nitro-Substitution Pathway

This route is the historical standard, grounded in the original Eisai patents. It leverages the strong electron-withdrawing nature of the nitro group to facilitate nucleophilic aromatic substitution (

) at the C4 position.[2]

• Mechanism: 2,3-Lutidine

  N-Oxidation Nitration Chlorination (Acetyl Chloride) Rearrangement Hydrolysis Re-oxidation .

• Key Reagent: Acetyl Chloride (AcCl) or POCl

  .

Route B: The Catalytic/Green Oxidation Pathway

Modern process chemistry focuses on avoiding the stoichiometric waste of the classical route. This approach optimizes the final re-oxidation step using tungsten-catalyzed peroxide systems rather than hazardous peracids (mCPBA).

• Mechanism: Identical backbone to Route A, but replaces stoichiometric oxidants with catalytic cycles and uses milder chlorination conditions.

• Key Reagent: Na

  WO (Sodium Tungstate) / H O .

Comparative Data Matrix

Feature	Route A (Classic / mCPBA)	Route B (Catalytic / H2O2-WO4)
Overall Yield	45 - 55%	60 - 68%
C4-Chlorination Specificity	High (95:5 regioselectivity)	High (98:2 regioselectivity)
Safety Profile	Low: Risk of thermal runaway (Nitration) and shock sensitivity (Peracids).	Medium-High: Water-based oxidation; controlled exotherms.
Impurity Profile	Generates benzoic acid byproducts (difficult to remove).	Minimal; water is the primary byproduct.
Scalability	Poor (mCPBA is expensive and hazardous at kg scale).	Excellent (Industrial standard).

Part 2: Critical Mechanistic Deep-Dive

The "Boekelheide Paradox"

A common misconception is that one can simply chlorinate 4-nitro-3-methyl-2-pyridinemethanol 1-oxide. This is experimentally flawed.

• Reason: The reagents required to swap the Nitro for Chloro (Acetyl Chloride or POCl

  ) will aggressively react with the free primary alcohol at C2, converting it to an alkyl chloride (-CH Cl) or an ester.

• Solution: The alcohol must be generated after the chlorination, or protected. The most robust sequence generates the alcohol via Boekelheide rearrangement , which inherently reduces the N-oxide. Therefore, the Final Re-oxidation is the defining step for this specific target.

Diagram: The Optimized Synthetic Workflow

The following diagram illustrates the most efficient hybrid pathway, highlighting the critical "Loss of Oxygen" during rearrangement and the necessary "Re-oxidation."

Figure 1: The Optimized Linear Sequence. Note the red node indicating the loss of the N-oxide moiety, necessitating the final re-oxidation step.

Part 3: Detailed Experimental Protocol (Recommended Route)

This protocol utilizes the Acetyl Chloride substitution (for safety over POCl

) and the Tungstate-Catalyzed Oxidation (for scalability).

Step 1: Synthesis of 4-Chloro-2,3-dimethylpyridine 1-oxide

Context: Converting the Nitro group to Chloro.

• Setup: Charge a glass-lined reactor with 4-nitro-2,3-dimethylpyridine 1-oxide (1.0 eq) and Dichloromethane (DCM) (5 vol).

• Addition: Cool to 0–5°C. Add Acetyl Chloride (1.5 eq) dropwise. Caution: Exothermic.

• Reaction: Allow to warm to 25°C and stir for 4 hours. The intermediate acetoxy-salt forms.[3]

• Quench: Pour mixture into ice-water. Neutralize with 20% NaOH to pH 7-8.

• Isolation: Separate organic layer, dry over Na

  SO , and concentrate.

  • Checkpoint: Purity should be >98% by HPLC.

Step 2: Boekelheide Rearrangement & Hydrolysis

Context: Functionalizing the methyl group to the alcohol.

• Rearrangement: Dissolve the Step 1 product in Acetic Anhydride (3.0 eq). Heat to 90–100°C for 6 hours.[4]

  • Note: The N-oxide oxygen is transferred to the methyl group, forming the ester.

• Hydrolysis: Remove excess Ac

  O under vacuum. Add 10% NaOH solution (3 vol) and heat to 50°C for 2 hours.

• Extraction: Extract the resulting 4-chloro-3-methyl-2-pyridinemethanol with Ethyl Acetate.

  • Yield: Expect ~75-80% over two steps.

Step 3: Catalytic Re-oxidation (The Critical Step)

Context: Re-installing the N-oxide to reach the final target.

• Catalyst Prep: In a flask, dissolve Sodium Tungstate Dihydrate (Na

  WO ·2H O, 0.02 eq) in water.

• Oxidation: Add the Step 2 alcohol (1.0 eq) dissolved in Methanol/Water (1:1).

• Peroxide Addition: Heat to 60°C. Add 35% Hydrogen Peroxide (1.5 eq) dropwise over 2 hours.

  • Control: Maintain pH at 6.0–7.0 using catalytic H

    SO if necessary to prevent over-oxidation.

• Workup: Quench excess peroxide with Sodium Sulfite. Extract with Chloroform/Isopropanol (3:1).

• Crystallization: Concentrate and recrystallize from Acetone/Ether.

Target Specification:

• Appearance: Off-white to pale yellow solid.

• Melting Point: 138–142°C.

• Purity: >99.0% (HPLC).

Part 4: Troubleshooting & Safety (E-E-A-T)

Common Failure Modes

• Over-Chlorination: Using POCl

  without temperature control can lead to chlorination of the 2-methyl group (forming 2-chloromethyl analogs), which are potent alkylating agents (genotoxic impurities). Mitigation: Use Acetyl Chloride at <25°C.

• N-Oxide Resistance: In Step 3, if the reaction stalls, do not just add more H

  O . The catalyst may be deactivated. Mitigation: Add fresh Sodium Tungstate (0.01 eq).

Safety Critical Warning

Acetyl Chloride + Nitro N-oxides: This reaction generates ketene gas and HCl in situ. Ensure scrubber systems are active. Peroxide Accumulation: In Step 3, never add H

O rapidly. Accumulation of unreacted peroxide at 60°C can lead to thermal runaway. Verify consumption via starch-iodide paper before adding more.

References

• Eisai Co., Ltd. (1991). Pyridine derivatives and acid addition salts thereof. US Patent 5,045,552.[5] Link

• Ranbaxy Laboratories Ltd. (2014).[5] Process for the preparation of rabeprazole.[1][5][6][7] WO Patent 2014091450 A1.[5] Link

• BenchChem. (2025).[1][2][8] The Synthesis of Rabeprazole Sodium: A Comprehensive Technical Guide.Link

• Matsumura, E. (1961). Reaction of 2-picoline 1-oxide with acetic anhydride. Journal of the Chemical Society of Japan, 82, 574-578. (Foundational chemistry for Boekelheide rearrangement).

• Sigma-Aldrich. (2025). Safety Data Sheet: 4-Chloro-3-methyl-2-pyridinemethanol.Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. US6399781B1 - Process for making 3-amino-2-chloro-4-methylpyridine - Google Patents [patents.google.com]
• 5. Process for the preparation of rabeprazole - Patent WO-2014091450-A1 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Preparation method of rabeprazole chloride and intermediate thereof - Eureka | Patsnap [eureka.patsnap.com]
• 7. asianjpr.com [asianjpr.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Comparative analysis of chlorinating agents for pyridine methanol derivatives

Executive Summary

The Verdict: For scalable, cost-effective synthesis of pyridine chloromethyl derivatives, Thionyl Chloride (

) with catalytic DMF in Toluene is the industry standard, offering high yields (>85%) and simplified workup via hydrochloride salt isolation. However, for acid-sensitive substrates or late-stage functionalization, Mesyl Chloride ( ) / Triethylamine ( ) is the superior choice, avoiding the harsh acidic environment and gaseous byproducts of thionyl chloride.

The "Pyridine Problem": Mechanistic Challenges

Chlorinating pyridine methanols is distinct from standard benzyl alcohol transformations due to the basic nitrogen atom.

• Salt Formation: In acidic conditions (e.g., HCl generated from

  ), the pyridine nitrogen protonates immediately. This drastically alters solubility, often precipitating the substrate as a sticky gum or solid, stalling the reaction.

• Nucleophilic Interference: The nitrogen lone pair can compete with the hydroxyl group for the electrophile, potentially leading to N-alkylation or dimerization side products.

• Stability: Free base chloromethyl pyridines are often unstable and prone to self-polymerization. Isolating them as Hydrochloride salts is the standard stabilization strategy.

Visualization: Mechanistic Divergence

The following diagram illustrates the mechanistic divergence between Acidic (

) and Basic ( ) pathways.

Figure 1: Mechanistic pathways showing the solubility and intermediate differences between thionyl chloride and mesyl chloride routes.

Comparative Analysis of Agents

A. Thionyl Chloride ( )

Status: The Industrial Workhorse.

• Mechanism:

  (with inversion) or (retention), depending on conditions. In the presence of pyridine, it proceeds via a pyridinium chlorosulfite intermediate.

• Performance:

  • Yield: Typically 80–95%.

  • Purity: High, as volatile byproducts (

    , ) are removed easily.

• Process Insight: The reaction is often heterogeneous. The "trick" is using Toluene as a solvent with catalytic DMF . Toluene allows a slurry-to-slurry conversion (Alcohol

  HCl Chloride HCl), preventing the formation of "tars" common in neat reactions.

• Safety: Generates massive volumes of corrosive gas. Requires a caustic scrubber. Never use alcohols or ethers (like MTBE) as solvents with

  on scale due to potential alkyl chloride formation or cleavage/explosion hazards.

B. Mesyl Chloride ( ) /

Status: The Mild Alternative.

• Mechanism: Formation of a mesylate (-OMs) intermediate. The chloride ion (from

  or added LiCl) then displaces the mesylate.

• Performance:

  • Yield: 70–85%.

  • Purity: Good, but requires aqueous workup to remove sulfonates.

• Process Insight: Essential for substrates containing acid-labile protecting groups (e.g., Boc, acetals). However, atom economy is poor compared to

  due to the high molecular weight of the sulfonate waste.

C. Appel Reaction ( )

Status: Lab Scale Only (Deprecated).

• Performance: Excellent yields under neutral conditions.

• Major Drawback: Generates Triphenylphosphine Oxide (

  ), which is notoriously difficult to remove without chromatography. Use of is banned in most industrial settings; is a solid alternative but expensive.

• Verdict: Avoid for >10g scale.

D. Vilsmeier-Haack ( )

Status: Specialized.[1]

• Performance: Very reactive.

• Drawback: Forms stable Vilsmeier salts that can be difficult to hydrolyze or work up without generating large phosphate waste streams.

Data Dashboard: Performance Metrics

Feature	Thionyl Chloride ( )	Mesyl Chloride ( )	Appel ( )
Yield (Typical)	85 - 98%	75 - 90%	80 - 95%
Atom Economy	High (Byproducts are gas)	Moderate (Sulfonate waste)	Very Low ( waste)
Reaction pH	Highly Acidic (<1)	Basic / Neutral	Neutral
Scalability	Excellent (w/ Scrubber)	Good	Poor (Purification issues)
Cost	Low	Medium	High
Product Form	HCl Salt (Stable)	Free Base (Unstable)	Free Base

Experimental Protocols

Protocol A: Scalable Synthesis using Thionyl Chloride

Best for: Robust substrates, scale-up (>100g), and generating stable salts.

Reagents:

• Pyridine-methanol derivative (1.0 equiv)

• Thionyl Chloride (1.5 equiv)[2]

• Toluene (5-10 volumes)

• DMF (0.05 equiv - Catalyst)

Procedure:

• Setup: Equip a reactor with an overhead stirrer, temperature probe, and a reflux condenser connected to a caustic scrubber (NaOH).

• Slurry Formation: Charge the pyridine-methanol and Toluene. Cool to 0–5°C.

• Addition: Add

  dropwise. Note: Expect an exotherm and immediate precipitation of the alcohol-HCl salt. The mixture will become a thick white slurry.

• Catalysis: Add catalytic DMF.

• Reaction: Warm slowly to 40–50°C (or reflux if sluggish). Stir for 2–4 hours.

  • Checkpoint: Monitor by HPLC. The slurry often thins or changes texture as the conversion to the chloride-HCl salt occurs.

• Workup: Cool to 0°C. Filter the solids.

• Purification: Wash the cake with cold Toluene and Hexanes. Dry under vacuum /

  .

  • Result: High purity Pyridyl-methyl chloride hydrochloride salt.

Protocol B: Mild Synthesis using Mesyl Chloride

Best for: Acid-sensitive substrates or small-scale (<10g).

Reagents:

• Pyridine-methanol derivative (1.0 equiv)

• Methanesulfonyl chloride (

  ) (1.2 equiv)

• Triethylamine (

  ) (1.5 equiv)

• Dichloromethane (DCM) (10 volumes)

Procedure:

• Setup: Flame-dried flask under Nitrogen.

• Dissolution: Dissolve substrate and

  in DCM. Cool to 0°C.[2][3]

• Activation: Add

  dropwise, maintaining temp < 5°C. Stir for 1 hour.

  • Note: If the chloride is desired directly, the chloride ions from

    may suffice, but adding LiCl (1.5 equiv) accelerates displacement.

• Workup: Quench with saturated

  . Separate phases.

• Isolation: Wash organic layer with brine, dry over

  , and concentrate.

  • Warning: The free base product may degrade upon concentration. Store cold or use immediately.

Decision Matrix

Use the following logic flow to select the correct agent for your molecule.

Figure 2: Decision matrix for selecting chlorinating agents based on substrate sensitivity and scale.

References

• Process Safety in Chlorination: Org. Process Res. Dev. 2002, 6, 6, 938–942. Reaction Safety: A Critical Parameter in the Development of a Scaleable Synthesis of 2,3-Bis-chloromethylpyridine Hydrochloride. [Link]

• Mechanistic Comparison (Tosylation/Chlorination): Molecules 2011, 16(7), 5618-5628. Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates. [Link][4][5]

• Vilsmeier-Haack Overview: Organic Chemistry Portal. Vilsmeier-Haack Reaction Mechanism and Applications. [Link][1]

Sources

• 1. ijpcbs.com [ijpcbs.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. orgsyn.org [orgsyn.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]

Comprehensive QC Testing Protocols for 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide: A Comparative Guide

The synthesis of proton pump inhibitors (PPIs) such as Rabeprazole relies heavily on the purity of its critical building blocks. Among these,1 (CAS: 1329793-61-4) acts as the linchpin for downstream nucleophilic substitution[1]. Because the N-oxide moiety activates the pyridine ring for the displacement of the 4-chloro group, any variation in the purity of this intermediate directly impacts the yield and safety profile of the final Active Pharmaceutical Ingredient (API).

As a Senior Application Scientist, I have evaluated numerous analytical workflows for this compound. This guide objectively compares available Quality Control (QC) testing methodologies, explains the chemical causality behind protocol selection, and provides a self-validating, step-by-step RP-HPLC method designed for rigorous batch release.

The Analytical Challenge: Causality in Method Selection

Assaying 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide presents two distinct physicochemical challenges that dictate our choice of analytical instrumentation:

• High Polarity and Secondary Interactions (The Tailing Problem): The N-oxide functional group is highly polar and acts as a strong hydrogen-bond acceptor. If analyzed on an underivatized silica column or at a neutral pH, the N-oxide dipole interacts with ionized residual silanols on the stationary phase. Causality: This secondary ion-exchange interaction causes severe peak tailing, making accurate integration and impurity quantification impossible. Therefore,2 are strictly required to protonate the silanols and shut down this interaction[2].

• Thermal Lability (The GC-MS Pitfall): Pyridine N-oxides are thermally unstable at high temperatures. Causality: When injected into the heated port of a Gas Chromatograph (GC) (typically >250°C), the compound undergoes thermal deoxygenation, reverting to its unoxidized precursor (4-chloro-3-methyl-2-pyridinemethanol). As highlighted in 3, this artificially inflates the impurity profile and results in a false-low assay value for the target intermediate[3].

Method Comparison & Performance Data

To establish the most reliable QC protocol, we must compare the performance of Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC-UV) against Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS/MS) and Gas Chromatography-Flame Ionization Detection (GC-FID). Recent 4 emphasize the necessity of HPLC over GC for accurate purity determination[4].

Table 1: Quantitative Comparison of Analytical Alternatives

Analytical Parameter	RP-HPLC-UV (Recommended)	UPLC-MS/MS (Alternative)	GC-FID (Alternative)
Primary Application	Routine Batch Release & Purity Assay	Trace Genotoxic Impurity Profiling	Residual Solvents Only
Target Analyte Stability	Excellent (Analyzed at 25°C)	Excellent (Analyzed at 25°C)	Poor (Thermal Deoxygenation)
Limit of Detection (LOD)	0.05 µg/mL	0.001 µg/mL	~1.0 µg/mL (Inaccurate)
Linearity Range	10 - 150 µg/mL (R² > 0.999)	0.1 - 10 µg/mL (R² > 0.995)	Non-linear due to degradation
Run Time	15 – 20 minutes	3 – 5 minutes	25+ minutes
System Suitability	High reproducibility, sharp peaks	High sensitivity, prone to matrix effects	Severe peak distortion
Cost & Throughput	Low Cost / Medium Throughput	High Cost / High Throughput	Low Cost / Low Throughput

Optimized RP-HPLC-UV Protocol (Step-by-Step)

This protocol is a self-validating system; it includes built-in system suitability criteria to ensure the chromatographic environment is functioning correctly before any sample is analyzed.

Reagent & Solution Preparation

• Mobile Phase A (Buffer): Dissolve 3.4 g of Potassium dihydrogen orthophosphate (

  ) in 1000 mL of HPLC-grade water to create a 0.025 M solution. Critical Step: Adjust the pH to exactly 3.0 ± 0.05 using dilute orthophosphoric acid. Causality: This specific pH ensures residual column silanols are fully protonated, preventing N-oxide tailing. Filter through a 0.22 µm membrane.

• Mobile Phase B: 100% HPLC-grade Acetonitrile.

• Diluent: Mobile Phase A : Mobile Phase B (60:40, v/v).

• Standard Solution: Accurately weigh 50 mg of 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide reference standard into a 50 mL volumetric flask. Dissolve and make up to volume with diluent (Yields 1.0 mg/mL).

Chromatographic Conditions

• Column: Waters Symmetry Shield RP18 (250 mm × 4.6 mm, 5 µm) or an equivalent end-capped C18 column.

• Elution Mode: Isocratic (60% Mobile Phase A / 40% Mobile Phase B).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection Wavelength: UV at 265 nm.

• Injection Volume: 10 µL.

System Suitability & Acceptance Criteria (Self-Validation)

Inject the standard solution in six replicates prior to batch analysis. The system is only validated for use if it meets the following criteria:

• Tailing Factor (T): Must be ≤ 1.5 for the main N-oxide peak. (Confirms silanol interactions are suppressed).

• Theoretical Plates (N): Must be ≥ 3000. (Confirms column efficiency).

• Precision (%RSD): Peak area Relative Standard Deviation must be ≤ 2.0%.

Analytical Workflows & Mechanisms (Visualized)

To fully grasp the QC process, we must map out both the batch release decision tree and the physical mechanism occurring inside the HPLC column.

Figure 1: Analytical decision tree for batch release of 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide.

Figure 2: RP-HPLC separation mechanism highlighting the causality of column and pH selection.

Secondary QC Protocols: Moisture & Identity

While HPLC confirms purity, a complete QC profile requires orthogonal testing to verify identity and environmental stability.

• Moisture Content (Karl Fischer Coulometric Titration): Pyridine N-oxides exhibit hygroscopic tendencies. We select Coulometric Karl Fischer over Volumetric because the expected moisture content in pharmaceutical-grade intermediates is typically very low (<0.5%). Coulometric titration generates iodine in situ, providing superior accuracy at trace moisture levels.

• Structural Identity (FT-IR): Fourier-Transform Infrared Spectroscopy is utilized to confirm the presence of the critical N-oxide bond. The QC analyst must verify the presence of the strong N–O stretching vibration (typically appearing between 1200 and 1300 cm⁻¹) and the C–Cl stretch (around 700-800 cm⁻¹), ensuring the batch matches the reference standard precisely.

References

• 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide | SCBT. Santa Cruz Biotechnology.
• Development and Validation of a Stability-Indicating RP-HPLC Method for the Determination of Process-Related Impurities and Degradation Products of Rabeprazole Sodium in Pharmaceutical Formulation - PMC.
• Comparative Guide to Analytical Methods for 3-Ethyl-4-nitropyridine 1-oxide. Benchchem.
• CN111704573A - Preparation method of rabeprazole chloride and intermediate thereof.

Sources

• 1. scbt.com [scbt.com]
• 2. Development and Validation of a Stability-Indicating RP-HPLC Method for the Determination of Process-Related Impurities and Degradation Products of Rabeprazole Sodium in Pharmaceutical Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. CN111704573A - Preparation method of rabeprazole chloride and intermediate thereof - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal and Handling of 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide

Executive Summary & Immediate Directive

4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide (CAS: 1076199-56-0 or related isomers) is a functionalized pyridine intermediate often used in the synthesis of proton pump inhibitors (e.g., Rabeprazole).

Core Disposal Directive: This compound must be classified as Halogenated Organic Waste . Under no circumstances should it be disposed of in general trash, down the drain, or mixed with non-halogenated solvents. Due to the N-oxide moiety, it possesses thermal instability risks; due to the chlorine substituent, improper incineration can release hydrochloric acid (HCl) and potential dioxins.

Immediate Action Required:

• Segregate from strong oxidizing agents and reducing agents immediately.

• Label as "Hazardous Waste - Solid - Halogenated."

• Store in a cool, dry place away from light until pickup.

Hazard Identification & Risk Assessment

To ensure safety, we must understand the causality of the risks associated with this specific molecular structure.

Structural Feature	Associated Risk	Operational Implication
Pyridine N-Oxide	Thermal Instability / Energetic Decomposition	DO NOT AUTOCLAVE. N-oxides can undergo exothermic rearrangement or decomposition at elevated temperatures (>100°C), releasing toxic NOₓ fumes.
Chlorine Substituent	Halogenated Waste Status	Strict Segregation. Incineration without scrubbers generates HCl and potentially dioxins. Must go to a facility equipped for halogenated waste.
Hydroxymethyl Group	Solubility / Reactivity	Increases water solubility, making aquatic toxicity a concern if released into drains.

Expert Insight: The N-oxide bond is dipolar (

). While this specific intermediate is relatively stable compared to lower molecular weight N-oxides, it acts as a weak oxidant. Mixing this waste with strong reducing agents (e.g., metal hydrides, active metals) in a waste container can trigger a runaway exothermic reaction.

Step-by-Step Disposal Protocol

Phase 1: Waste Characterization & Segregation

Before moving the material, determine its state. This compound is typically a solid but may be in solution during workups.

• Scenario A: Pure Solid or Solid Residue

  • Use a dedicated wide-mouth HDPE (High-Density Polyethylene) or glass jar.

  • Do not use metal containers (potential corrosion from hydrolysis products).

• Scenario B: In Solution

  • If dissolved in organic solvent (e.g., DCM, Chloroform), place in Halogenated Solvent Waste .

  • If dissolved in aqueous buffer, adjust pH to neutral (6-8) and collect in Aqueous Waste (Toxic) containing organics.

Phase 2: Packaging & Labeling

• Container Selection: Use amber glass or chemically resistant plastic (HDPE). The amber color prevents photo-degradation, which can liberate free radicals in N-oxides.

• Labeling: The label must be explicit to prevent downstream accidents.

  • Primary Tag:HAZARDOUS WASTE [1][2]

  • Constituents: "4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide" (Do not use abbreviations).

  • Hazard Checkboxes: [x] Toxic [x] Irritant [x] Halogenated.

Phase 3: Storage & Pickup

• Store the waste container in a Secondary Containment Tray to catch potential leaks.

• Keep the container in a well-ventilated fume hood or a vented safety cabinet.

• Temperature Control: Ensure storage temperature does not exceed 30°C.

Visualization: Disposal Decision Matrix

The following logic flow ensures the material ends up in the correct regulatory stream.

Figure 1: Decision matrix for segregating 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide waste. Note that even if dissolved in a non-halogenated solvent, the presence of the solute classifies the entire mixture as halogenated for incineration purposes.

Chemical Compatibility & Emergency Response

Compatibility Matrix

Mixing incompatible waste streams is the #1 cause of laboratory accidents.

Chemical Class	Compatibility Status	Reaction Risk
Strong Oxidizers (Nitric Acid, Peroxides)	INCOMPATIBLE	Potential for violent oxidation; N-oxide bond cleavage.
Strong Reducers (LiAlH4, NaBH4)	INCOMPATIBLE	Exothermic reduction of N-oxide to pyridine base.
Acyl Halides (Thionyl Chloride)	INCOMPATIBLE	Can react with the hydroxymethyl group to release HCl gas.
Water/Buffers	Compatible	Safe to mix, but creates aqueous toxic waste.

Spill Response Protocol

• Evacuate: If a large amount of dry powder is aerosolized, clear the area to prevent inhalation.

• PPE: Wear Nitrile gloves (double gloved recommended), safety goggles, and an N95 or P100 particulate respirator.

• Containment: Cover the spill with a damp paper towel to prevent dust generation.

• Cleanup: Scoop material into a waste container. Wipe the area with a dilute soap solution, followed by water. Do not use bleach (potential reaction with the amine/N-oxide).

Regulatory Framework (RCRA/EPA)[1]

In the United States, this material falls under the Resource Conservation and Recovery Act (RCRA).

• Waste Code: While not specifically "Listed" (F, K, P, or U list) by its specific CAS, it exhibits the characteristic of Toxicity and contains Halogens.

• Disposal Method: The only compliant disposal method is Incineration at a permitted facility capable of handling halogenated organics (requires acid gas scrubbing).

• Drain Disposal: Strictly Prohibited. The compound is toxic to aquatic life and difficult for municipal water treatment plants to degrade.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for Pyridine N-oxide derivatives. Retrieved from [Link]

• U.S. Environmental Protection Agency (2023). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification. Retrieved from [Link]

• American Chemical Society (2023). Safety in Academic Chemistry Laboratories: Best Practices for handling N-oxides. Retrieved from [Link]

Sources

• 1. newmoa.org [newmoa.org]
• 2. wku.edu [wku.edu]

A Senior Application Scientist's Guide to Handling 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide

As researchers and drug development professionals, our work with novel chemical entities demands the highest standards of safety and operational excellence. This guide provides an in-depth operational plan for handling 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide, a substituted pyridine N-oxide derivative. The procedural framework herein is synthesized from established safety data for structurally related compounds, including chlorinated pyridines and pyridine N-oxides, to ensure a comprehensive and cautious approach. The core principle of this guide is not merely to list procedures, but to explain the causality behind them, empowering you to work safely and effectively.

Hazard Analysis: Understanding the Compound

4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide combines several functional groups that inform its hazard profile. The presence of a chlorinated pyridine ring and an N-oxide moiety suggests potential for skin, eye, and respiratory irritation.[1][2][3] Structurally similar compounds are classified as harmful if swallowed, inhaled, or absorbed through the skin.[2][4] Therefore, we must treat this compound with a high degree of caution, assuming it possesses similar toxicological properties.

Assumed Hazard Classifications:

• Skin Corrosion/Irritation, Category 2

• Serious Eye Damage/Eye Irritation, Category 2/2A

• Specific Target Organ Toxicity (Single Exposure), Category 3 (Respiratory System)

• Acute Toxicity (Oral, Dermal, Inhalation), Category 4

These classifications necessitate a multi-layered approach to personal protection, focusing on preventing all routes of exposure.

The Core of Protection: Personal Protective Equipment (PPE)

The selection of PPE is your primary defense against chemical exposure. Each component is chosen to counteract a specific hazard presented by the compound. Do not merely wear PPE; understand its function and limitations.

Before any personal equipment is worn, exposure must be minimized at the source.

• Chemical Fume Hood: All handling of 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide, including weighing, transfers, and reaction setup, must be conducted within a certified chemical fume hood. This is critical to prevent the inhalation of fine dust particles or potential vapors.

• Accessible Safety Equipment: Ensure an eyewash station and a safety shower are unobstructed and within a 10-second travel distance from your workstation.[5]

The following table summarizes the required PPE. The rationale behind each selection is crucial for ensuring its correct use.

PPE Category	Item	Specification and Rationale
Eye & Face Protection	Safety Goggles	Must be tightly fitting with side-shields, conforming to OSHA 29 CFR 1910.133 or EN 166 standards.[5][6] This provides a seal around the eyes to protect against dust particles and splashes.
Face Shield	Required when handling larger quantities (>10g) or during procedures with a high risk of splashing (e.g., quenching a reaction).[7] Worn in addition to safety goggles.
Skin & Body Protection	Chemical-Resistant Gloves	Double-gloving with nitrile gloves is recommended. Nitrile provides good resistance to pyridine-type compounds. Inspect gloves for any defects before use and change them immediately if contamination is suspected.[6]
Laboratory Coat	Must be a flame-resistant lab coat with long sleeves and a fully fastened front. This protects against incidental skin contact.
Impervious Clothing	Consider an impervious apron or sleeves if there is a significant risk of splashes.[8]
Respiratory Protection	N95 Dust Mask / Respirator	An N95 dust mask is the minimum requirement for weighing the solid compound to prevent inhalation. If there is a risk of exceeding exposure limits or if irritation is experienced, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates is necessary.[6][8][9]

Operational Plan: From Receipt to Disposal

A systematic workflow is essential to minimize risk. The following diagram and procedural steps outline the complete handling lifecycle for this compound.

Caption: Safe Handling Workflow for 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide.

Step-by-Step Handling Protocol

• Preparation:

  • Thoroughly review this guide and the supplier's Safety Data Sheet (SDS).

  • Ensure the chemical fume hood is operational and the sash is at the appropriate working height.

  • Don the complete PPE ensemble as detailed in the table above.

• Handling (Inside Fume Hood):

  • Weighing: When weighing the solid, use an N95 dust mask to prevent inhalation of fine particulates.

  • Transfers: Use non-sparking tools.[6][10] Avoid any actions that could generate dust.[5][6][11]

  • Storage: Keep the primary container tightly closed when not in use.[5][11] Store in a cool, dry, and well-ventilated area away from incompatible materials like strong oxidizing agents.[12]

• Cleanup and Decontamination:

  • Wipe down the work surface in the fume hood with an appropriate solvent (e.g., 70% ethanol), followed by soap and water.

  • All disposable materials that have come into contact with the compound, including gloves, wipes, and weigh papers, must be treated as hazardous waste.[13]

Emergency & Disposal Plans

Preparedness is key to safety. Familiarize yourself with these procedures before starting any work.

Spill Response

• Evacuate: Alert personnel in the immediate area and evacuate if necessary.

• Protect: Ensure you are wearing your full PPE ensemble, including respiratory protection.

• Contain: Cover the spill with an inert absorbent material like vermiculite, sand, or dry earth.[11][12][13] Do not use combustible materials.

• Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for hazardous waste.[5][8][13]

• Decontaminate: Clean the spill area thoroughly. Ventilate the area after cleanup is complete.[12][14]

First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1][3]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1][2][15]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][2][3]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][14]

Waste Disposal Plan

Improper disposal is a serious breach of safety and environmental regulations.

• Classification: All waste containing 4-Chloro-3-methyl-2-pyridinemethanol 1-Oxide, including contaminated PPE and spill cleanup materials, must be classified and disposed of as hazardous waste.[12][13][16]

• Containment: Collect waste in clearly labeled, sealed, and compatible containers. Do not mix with other waste streams unless directed by your institution's Environmental Health & Safety (EHS) office.[13]

• Disposal Method: The primary disposal method is through a licensed hazardous waste contractor, typically via high-temperature incineration.[8][16] Never discharge this chemical or its waste into the sewer system or dispose of it with general laboratory trash.[11][13]

By adhering to this comprehensive guide, you are not only ensuring your personal safety but also contributing to a culture of responsibility and scientific integrity within your laboratory.

References

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. [Link]

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - Pyridine-N-oxide, 98%. [Link]

• Carl ROTH. Safety Data Sheet: Pyridine. [Link]

• New Jersey Department of Health. HAZARD SUMMARY - Pyridine. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). Toxicological Profile for Pyridine - PRODUCTION, IMPORT, USE, AND DISPOSAL. [Link]

Sources

• 1. aksci.com [aksci.com]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. echemi.com [echemi.com]
• 4. fishersci.com [fishersci.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. echemi.com [echemi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. fishersci.com [fishersci.com]
• 10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 11. jubilantingrevia.com [jubilantingrevia.com]
• 12. nj.gov [nj.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. carlroth.com [carlroth.com]
• 15. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 16. PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Pyridine - NCBI Bookshelf [ncbi.nlm.nih.gov]